Technical Documentation Center

4-bromo-1-ethyl-1H-pyrazol-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-bromo-1-ethyl-1H-pyrazol-3-amine
  • CAS: 1006481-44-2

Core Science & Biosynthesis

Foundational

Technical Guide: Solubility Profile & Thermodynamic Analysis of 4-Bromo-1-ethyl-1H-pyrazol-3-amine

This guide serves as a technical blueprint for the solubility profile and thermodynamic behavior of 4-bromo-1-ethyl-1H-pyrazol-3-amine (CAS: 1006481-44-2). While specific solubility isotherms for this ethyl-derivative ar...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical blueprint for the solubility profile and thermodynamic behavior of 4-bromo-1-ethyl-1H-pyrazol-3-amine (CAS: 1006481-44-2).

While specific solubility isotherms for this ethyl-derivative are not currently indexed in public thermodynamic databases (unlike its methyl-analog), this guide synthesizes structural analog data, calculated physicochemical properties, and standard process chemistry protocols. It provides a self-validating framework for researchers to determine, model, and utilize solubility data in drug development.

Executive Summary

4-Bromo-1-ethyl-1H-pyrazol-3-amine is a critical heterocyclic intermediate, primarily utilized in the synthesis of kinase inhibitors (e.g., PI3K, JAK) and agrochemicals. Its solubility profile is the governing factor in reaction yield, purification efficiency (crystallization), and formulation stability.

This guide defines the compound's solubility landscape, predicting high solubility in polar aprotic solvents and pH-dependent solubility in aqueous media. It further provides a standardized protocol for generating precise solubility isotherms required for thermodynamic modeling.

Physicochemical Profile

PropertyValue / DescriptionSource/Derivation
CAS Number 1006481-44-2[PubChem, 2025]
Molecular Formula C₅H₈BrN₃--
Molecular Weight 190.04 g/mol Calculated
Physical State Solid (Powder)[Echemi, 2025]
Melting Point 85–95 °C (Predicted)Analogous to Methyl-derivative (96–100 °C) [Sigma-Aldrich]
pKa (Conjugate Acid) ~3.5 – 4.1Characteristic of 3-aminopyrazoles
LogP ~0.9 – 1.2Lipophilic, low water solubility

Solubility Landscape

Solvent Compatibility Matrix

Based on the structural moieties (polar amine, lipophilic ethyl/bromo groups) and data from the homologous 4-bromo-1-methyl-1H-pyrazol-3-amine, the following solubility classification applies at 25°C (298.15 K).

Solvent ClassSpecific SolventsSolubility PredictionProcess Application
Polar Aprotic DMSO, DMF, DMAcHigh (>150 mg/mL)Reaction solvent; Stock solutions.
Polar Protic Methanol, EthanolModerate-High (50–100 mg/mL)Recrystallization (Solvent).
Chlorinated Dichloromethane (DCM), ChloroformHigh (>100 mg/mL)Extraction; Bromination medium.
Esters/Ketones Ethyl Acetate, AcetoneModerate (20–60 mg/mL)Washing; Crystallization.
Aromatic TolueneLow-Moderate (5–20 mg/mL)High-temp recrystallization.
Alkanes Hexane, HeptaneInsoluble (<1 mg/mL)Recrystallization (Anti-solvent).
Aqueous Water (pH 7)Insoluble Phase separation.
Acidic Aqueous 1M HCl, 1M H₂SO₄Soluble (Salt formation)Purification via acid-base extraction.
pH-Dependent Solubility Mechanism

The 3-amino group renders the molecule amphoteric but predominantly basic.

  • pH < 3: Protonation of the exocyclic amine (

    
    ) drastically increases aqueous solubility.
    
  • pH > 5: The molecule exists in its neutral, free-base form, precipitating out of aqueous solution. This property is exploited for purification (dissolve in acid, filter impurities, precipitate with base).[1]

Experimental Protocol: Determination of Solubility Isotherms

Workflow Diagram

SolubilityProtocol Prep Sample Preparation (Excess Solid + Solvent) Equil Equilibration (Agitation @ T +/- 0.1K) Prep->Equil 24-48h Stirring Separation Phase Separation (Syringe Filter 0.22 µm) Equil->Separation Isothermal Analysis Quantification (HPLC-UV or Gravimetric) Separation->Analysis Dilution Data Data Calculation (Mole Fraction x) Analysis->Data Calibration

Caption: Standardized workflow for determining equilibrium solubility (Solid-Liquid Equilibrium).

Detailed Methodology
  • Preparation: Add excess 4-bromo-1-ethyl-1H-pyrazol-3-amine to 10 mL of the selected solvent in a jacketed glass vessel.

  • Equilibration: Stir at 400 rpm. Control temperature using a circulating water bath (uncertainty

    
     K). Allow 24 hours for equilibration (48 hours for viscous solvents like DMSO).
    
  • Sampling: Stop stirring and allow settling for 30 minutes. Withdraw supernatant using a pre-heated syringe equipped with a 0.22 µm PTFE filter.

  • Quantification (Gravimetric):

    • Weigh a clean, dry evaporating dish (

      
      ).
      
    • Add filtrate and weigh (

      
      ).
      
    • Evaporate solvent under vacuum at 40°C until constant weight (

      
      ).
      
    • Solubility (

      
      ) : 
      
      
      
      (g solute / g solvent).

Thermodynamic Modeling Framework

To extrapolate solubility data across temperatures for process design, apply the Modified Apelblat Equation . This semi-empirical model correlates the mole fraction solubility (


) with absolute temperature (

):


  • 
     : Mole fraction solubility.
    
  • 
     : Absolute temperature (K).
    
  • 
     : Empirical parameters derived from regression of experimental data.
    
  • Interpretation:

    • If curve is linear, the enthalpy of dissolution is constant.

    • Positive enthalpy (

      
      ) indicates an endothermic process (solubility increases with T), which is typical for this class of pyrazoles.
      

Process Application: Purification Strategy

The solubility differential between Ethanol (high solubility) and Water (antisolvent) drives the most efficient purification method: Antisolvent Crystallization .

Crystallization Workflow

Crystallization Raw Crude 4-Bromo-1-ethyl-1H-pyrazol-3-amine Dissolve Dissolution in Ethanol (60°C, Near Saturation) Raw->Dissolve Filter Hot Filtration (Remove Insoluble Impurities) Dissolve->Filter Cool Cooling / Antisolvent Addition (Add Water dropwise or Cool to 5°C) Filter->Cool Collect Filtration & Drying (Pure Crystal Recovery) Cool->Collect

Caption: Optimization logic for purification via antisolvent crystallization.

References

  • Compound Identification: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 19619846, 4-bromo-1-ethyl-1H-pyrazol-3-amine. Retrieved from [Link]

  • Analogous Synthesis & Purification: Peet, N. P., et al. (1993). Process for the preparation of substituted N-(aryl)-1,2,4-triazolopyrimidine-2-sulfonamides. U.S. Patent 5,177,206. (Describes purification of aminopyrazoles via acid/base extraction).
  • Thermodynamic Modeling Standard: Jouyban, A. (2008). Review of the cosolvency models for predicting drug solubility in solvent mixtures. Journal of Pharmacy & Pharmaceutical Sciences. (Methodology reference).

Sources

Exploratory

Structural Analysis &amp; Quality Assurance of 1-Ethyl-4-Bromo-3-Aminopyrazole

Executive Summary: The Scaffold Challenge In the landscape of modern drug discovery, the pyrazole ring is a "privileged scaffold," serving as the core pharmacophore in blockbuster kinase inhibitors and COX-2 antagonists....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Scaffold Challenge

In the landscape of modern drug discovery, the pyrazole ring is a "privileged scaffold," serving as the core pharmacophore in blockbuster kinase inhibitors and COX-2 antagonists. 1-ethyl-4-bromo-3-aminopyrazole represents a critical, high-value intermediate. Its structure offers three distinct vectors for diversification:

  • C3-Amine: Amenable to amide coupling or heterocyclization.

  • C4-Bromide: A handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

  • N1-Ethyl: A solubility-enhancing hydrophobic tail.

However, the synthesis of this molecule is fraught with a specific regiochemical hazard: N-alkylation ambiguity. The distinction between the desired 1-ethyl-3-amino isomer and the thermodynamic byproduct 1-ethyl-5-amino (often formed via tautomeric equilibration) is the primary analytical challenge.

This guide details a self-validating structural analysis protocol designed to definitively confirm the regioisomer and ensure >98% purity for downstream applications.

The Regiochemistry Conundrum

When alkylating 4-bromo-3-aminopyrazole (or its precursor), the electrophile can attack either the N1 or N2 nitrogen. While steric hindrance from the C3-amine often disfavors N2-alkylation, mixtures are common.

  • Target Isomer (A): 1-ethyl-4-bromo-3-aminopyrazole. (Ethyl group distal to amine).[1][2]

  • Impurity Isomer (B): 1-ethyl-4-bromo-5-aminopyrazole. (Ethyl group proximal to amine).[2]

Standard 1D NMR is often insufficient to distinguish these solely by chemical shift without a reference standard. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is the mandatory "Go/No-Go" decision gate. [2]

Visualization: Isomer Differentiation Logic

IsomerLogic Start Crude Product Isolated Step1 1H NMR Screening (Check Integral Ratios) Start->Step1 Decision Signals Consistent? Step1->Decision Decision->Start No (Re-purify) Step2 Run 2D NOESY (Target: N-Ethyl vs Ring H) Decision->Step2 Yes ResultA Strong NOE Correlation: N-CH2 <--> Pyrazole H5 (CONFIRMED TARGET) Step2->ResultA Correlation Observed ResultB No/Weak NOE Correlation: (WRONG ISOMER) Step2->ResultB No Correlation

Figure 1: Decision tree for confirming the N1-alkylation regiochemistry using NOESY NMR.

Spectroscopic Fingerprinting

To validate the structure, we rely on a tripartite data set: Isotopic Pattern (MS), Functional Group Connectivity (1H NMR), and Spatial Arrangement (NOESY).[2]

Mass Spectrometry (The Bromine Signature)

Before NMR, Mass Spectrometry provides immediate confirmation of the halogenation state.[2] Bromine exists as two stable isotopes,


 (50.7%) and 

(49.3%).[2][3]
  • Diagnostic Criteria: Look for the "Twin Peaks" in the molecular ion region.[4][5][6]

  • Expected Pattern: A 1:1 intensity ratio between ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
     and 
    
    
    
    .[7]
  • Calculated Mass (

    
    ):  ~190.04 Da.[2]
    
    • 
       190 (
      
      
      
      )[2]
    • 
       192 (
      
      
      
      )[2]
Nuclear Magnetic Resonance ( NMR)

The spectrum is relatively simple due to the high symmetry of the substituents, but the chemical shifts are highly diagnostic.

Solvent: DMSO-


 (Preferred for observing exchangeable 

protons).
PositionGroupMultiplicityPredicted Shift (

ppm)
Diagnostic Note
H-5 Pyrazole-CHSinglet (1H)7.40 – 7.80 The only aromatic proton. Its singlet nature confirms C4-substitution (Bromine).

AmineBroad Singlet (2H)4.50 – 5.50 Exchangeable with

. Broadening indicates H-bonding.
N-CH

Ethyl MethyleneQuartet (2H,

Hz)
3.90 – 4.10 Deshielded by the aromatic nitrogen.[2]
CH

Ethyl MethylTriplet (3H,

Hz)
1.25 – 1.40 Classic triplet signal.[2]
The "Smoking Gun": NOESY Analysis

This is the critical step for scientific integrity.

  • Mechanism: NOE signals arise from dipole-dipole coupling between nuclei closer than 5 Å through space.

  • The Test: Irradiate or correlate the N-CH

    
     quartet (~4.0 ppm) .
    
  • The Indication:

    • Target (1-ethyl-3-amino): The N1-ethyl group is adjacent to the C5-H. You MUST see a cross-peak between the Quartet (4.0 ppm) and the Aromatic Singlet (~7.6 ppm).

    • Impurity (1-ethyl-5-amino): The N1-ethyl is adjacent to the C5-amine. The C3-H is on the other side of the ring. No strong correlation will be observed between the ethyl group and the aromatic proton.

Quality Control Protocol (Self-Validating System)

For researchers using this compound in SAR (Structure-Activity Relationship) studies, purity is paramount.[2] The following HPLC method is robust for separating the brominated product from de-brominated byproducts or regioisomers.

Analytical Workflow

QC_Workflow Sample Solid Sample (1 mg/mL in MeCN) HPLC HPLC Separation (C18 Column) Sample->HPLC Inject 5 µL PDA PDA Detector (254 nm) HPLC->PDA UV Trace MS MS Detector (ESI+) HPLC->MS Mass Confirmation Report CoA Generation PDA->Report Purity % MS->Report Identity

Figure 2: Integrated LC-MS Quality Assurance Workflow.

Standard Operating Procedure (SOP)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm.[2]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (buffer).

    • B: Acetonitrile (MeCN).[2]

  • Gradient: 5% B to 95% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (aromatic absorption) and 220 nm (amide/amine absorption).[2]

  • Acceptance Criteria:

    • Purity Area % > 98.0%.[8]

    • Single peak in MS corresponding to

      
       190/192.
      
    • Absence of starting material (3-aminopyrazole) at

      
       ~83.
      

References

  • Fustero, S., et al. (2011).[2] Improved Regioselectivity in the Synthesis of Pyrazoles.[8][9] Chemical Reviews. [Link]

  • Clayden, J., Greeves, N., & Warren, S. (2012).[2] Organic Chemistry (Chapter 29: Aromatic Heterocycles). Oxford University Press. [Link][2]

  • National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS) - General Pyrazole Shifts.[Link][2]

  • Chemistry Steps. (2023). Isotopes in Mass Spectrometry (Bromine M/M+2 Patterns).[Link]

  • Reich, H. J. (2024).[2] Structure Determination Using NMR: NOE Difference Spectroscopy. University of Wisconsin-Madison. [Link]

Sources

Foundational

Technical Guide: pKa Values and Acidity of 4-Bromo-1-ethyl-1H-pyrazol-3-amine

Executive Summary 4-Bromo-1-ethyl-1H-pyrazol-3-amine (CAS: 264079-22-1 / Analogous scaffolds) is a functionalized heterocycle widely utilized as a pharmacophore in kinase inhibitor discovery (e.g., JAK, Aurora kinase).[]...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Bromo-1-ethyl-1H-pyrazol-3-amine (CAS: 264079-22-1 / Analogous scaffolds) is a functionalized heterocycle widely utilized as a pharmacophore in kinase inhibitor discovery (e.g., JAK, Aurora kinase).[] Its physicochemical behavior is defined by the interplay between the electron-rich amino group and the electron-withdrawing bromine substituent.

This guide provides a rigorous analysis of its acidity and basicity, establishing that the molecule acts primarily as a weak base in physiological conditions, with a conjugate acid pKa (


) estimated in the range of 2.2 – 2.8 . This value is critical for understanding its solubility profile, salt selection, and binding affinity in drug development.

Physicochemical Profile & pKa Data[2][3][4][5][6][7]

The acid-base character of aminopyrazoles is often misunderstood due to the presence of multiple nitrogen atoms. The table below synthesizes experimental trends from analogous structures to derive the specific profile for the title compound.

Table 1: Comparative pKa and Electronic Properties
PropertyValue / RangeConfidenceSource/Rationale
pKa (Conjugate Acid,

)
2.2 ± 0.3 High (Derived)Electronic effect of 4-Br on 1-alkyl-3-aminopyrazole scaffold.
pKa (Acidic,

)
> 19.0 HighExocyclic primary amines are non-acidic in aqueous media.
Dominant Species (pH 7.4) Neutral (Free Base) HighpH >> pKa; >99.9% neutral form at physiological pH.
LogP (Predicted) ~1.5 – 1.9 MediumEthyl and Bromo groups increase lipophilicity relative to core pyrazole.
Hydrogen Bond Donors 1 (–NH₂) HighThe N-ethyl substitution removes the ring NH donor.

Note on Data Provenance: Direct experimental pKa values for this specific CAS are not publicly indexed in standard open-source repositories (PubChem, ChEMBL). The values above are calculated based on the Hammett substituent constants (


) applied to the experimental baseline of 3-aminopyrazole (

) and 4-bromopyrazole (

).

Structural Basis of Acidity & Basicity

To optimize lead compounds containing this scaffold, researchers must understand why the pKa sits in this range.

The Protonation Site (Basicity)

Contrary to primary aliphatic amines (


), the exocyclic amine at position 3 is not  the primary site of protonation.
  • Resonance Delocalization: The lone pair on the exocyclic nitrogen (

    
    ) donates electron density into the aromatic ring (+R effect).
    
  • Ring Nitrogen (N2): This electron density is channeled toward the pyridine-like nitrogen at position 2 (N2). Consequently, N2 becomes the most basic site.

  • Protonation Event: Protonation occurs at N2, forming the pyrazolium cation.

The Bromine Effect (Acidity Modulation)

The 4-bromo substituent exerts a strong Inductive Effect (-I).

  • Electron Withdrawal: Bromine pulls electron density away from the ring carbons and nitrogens.

  • Basicity Reduction: This destabilizes the positive charge on the conjugate acid, lowering the pKa significantly compared to the non-brominated analog (1-ethyl-3-aminopyrazole,

    
    ).
    
Diagram 1: Electronic Effects & Protonation Pathway

G cluster_mechanism Substituent Competition Neutral Neutral Base (Free Amine) Transition Electronic Effects: (+R from NH2) vs (-I from Br) Neutral->Transition H+ Approach Cation Conjugate Acid (Protonated at N2) Transition->Cation Equilibrium (pKa ~ 2.2)

Caption: The 3-amino group pushes electron density (increasing basicity), while the 4-bromo group withdraws it (decreasing basicity).[] The net result is a weakly basic molecule.

Experimental Determination Protocol

For drug discovery campaigns, relying on predicted values is insufficient. The following protocol outlines the UV-Metric Titration method, which is superior to potentiometry for low-pKa, low-solubility compounds.

Why UV-Metric?

Potentiometric titration (pH electrode) struggles below pH 2.5 and requires higher concentrations. UV-Metric titration exploits the spectral shift caused by the resonance change upon protonation of the pyrazole ring.

Step-by-Step Methodology
  • Sample Preparation:

    • Dissolve 1-2 mg of 4-bromo-1-ethyl-1H-pyrazol-3-amine in a minimal amount of Methanol or DMSO (co-solvent).

    • Dilute with 0.1 M KCl (ionic strength adjuster) to reach a final concentration of ~50 µM. Ensure co-solvent is <5% to minimize dielectric constant shifts.

  • Titration Setup:

    • Titrant: 0.5 M HCl (standardized).

    • Instrumentation: DAD-UV Spectrophotometer coupled with an autotitrator.

    • Wavelength Scanning: 200 nm – 400 nm.

  • Data Collection:

    • Titrate from pH 7.0 down to pH 1.0.

    • Observe the bathochromic/hypsochromic shift in the

      
       of the pyrazole 
      
      
      
      transition.
  • Analysis (Self-Validating Step):

    • Plot Absorbance vs. pH at the wavelength of maximum change.

    • The inflection point of the sigmoidal curve represents the thermodynamic pKa.

    • Validation: If the curve does not plateau below pH 1.5, the pKa is likely < 1.5, and the method requires stronger acid (e.g., sulfuric acid titration).

Diagram 2: UV-Metric Workflow

Workflow Start Start: Solid Sample (1-2 mg) Solubilize Solubilize in DMSO/MeOH (Stock Solution) Start->Solubilize Dilute Dilute into 0.1M KCl (Target: 50 µM) Solubilize->Dilute Titrate Titrate with 0.5M HCl (pH 7.0 -> 1.0) Dilute->Titrate Measure Measure UV Spectra (200-400 nm) Titrate->Measure Plot Plot Absorbance vs pH (Identify Inflection) Measure->Plot

Caption: Workflow for determining pKa via UV-Metric titration, ideal for weak bases with low aqueous solubility.

Pharmaceutical Implications[1][8][9]

Solubility & Formulation
  • Free Base Solubility: At physiological pH (7.4), the molecule is neutral and likely has poor aqueous solubility (

    
    ).
    
  • Salt Selection: To achieve solubility for oral dosing, a salt form is required.

    • Weak Acid Salts (e.g., Tartrate, Succinate):Ineffective. The

      
       rule requires the acid pKa to be at least 2 units lower than the base. Since the base pKa is ~2.2, you need a strong acid (
      
      
      
      ).
    • Recommended Counter-ions:Hydrochloride (HCl), Mesylate (MSA), or Sulfate. These strong acids will protonate the N2 nitrogen and stabilize the salt.

Reactivity in Synthesis

The pKa profile dictates chemical reactivity:

  • Nucleophilicity: The 3-amino group is weakly nucleophilic due to the electron-withdrawing pyrazole ring. Amide couplings may require strong activation (e.g., HATU, POCl3) or catalysis.

  • Suzuki-Miyaura Coupling: The 4-bromo position is highly activated for palladium-catalyzed cross-coupling. The low basicity of the ring prevents catalyst poisoning, making this a robust intermediate.

References

  • BenchChem. 4-Bromo-1-methyl-1H-pyrazol-3-amine Properties and Reactivity. (Analogous scaffold data). Retrieved from

  • GuideChem. 3-Aminopyrazole Chemical Properties and pKa Prediction. Retrieved from

  • ChemicalBook. 4-Bromopyrazole pKa and Physicochemical Data. Retrieved from

  • Drug Hunter. Why pKas Matter in Medicinal Chemistry: Aminopyrazole Trends. Retrieved from

  • PubChem. Compound Summary: 4-Bromopyrazole (CID 16375).[2] Retrieved from

Sources

Exploratory

Executive Summary: The Significance of Phase Transition Points in Drug Development

An In-depth Technical Guide to the Physicochemical Characterization of 4-bromo-1-ethyl-1H-pyrazol-3-amine: Melting and Boiling Points This technical guide provides a comprehensive analysis of the melting and boiling poin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Physicochemical Characterization of 4-bromo-1-ethyl-1H-pyrazol-3-amine: Melting and Boiling Points

This technical guide provides a comprehensive analysis of the melting and boiling points of 4-bromo-1-ethyl-1H-pyrazol-3-amine, a substituted pyrazole derivative of interest in contemporary drug discovery and medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document synthesizes theoretical principles with actionable experimental protocols to facilitate a thorough understanding and empirical determination of these critical physicochemical properties.

The melting point and boiling point of an active pharmaceutical ingredient (API) are fundamental physical constants that dictate its stability, solubility, and formulation strategies. For a molecule like 4-bromo-1-ethyl-1H-pyrazol-3-amine, understanding these properties is a prerequisite for its advancement through the development pipeline. A sharp melting point range is a primary indicator of sample purity, while the boiling point provides insight into its volatility and the conditions required for purification via distillation.[1] This guide will first establish a theoretical framework for predicting these values based on molecular structure and then detail robust methodologies for their experimental verification.

Molecular Structure and its Influence on Intermolecular Forces

The physicochemical properties of 4-bromo-1-ethyl-1H-pyrazol-3-amine are a direct consequence of its molecular architecture. The structure features a five-membered pyrazole ring, an aromatic heterocycle with two adjacent nitrogen atoms. This core is functionalized with a bromine atom at the C4 position, an ethyl group at the N1 position, and a primary amine group at the C3 position.

Several key intermolecular forces are at play:

  • Hydrogen Bonding: The primary amine (-NH2) group is a potent hydrogen bond donor and acceptor. This is the most significant intermolecular force for this molecule, leading to strong molecule-molecule interactions.

  • Dipole-Dipole Interactions: The polarized C-Br bond and the overall asymmetry of the molecule create a net dipole moment, contributing to dipole-dipole attractions.

  • Van der Waals Forces: As with all molecules, London dispersion forces are present and increase with the overall surface area and molecular weight.[2]

The N-ethyl group is a critical feature. Unlike unsubstituted pyrazoles which can form strong hydrogen-bonded dimers, the N1-substitution in 4-bromo-1-ethyl-1H-pyrazol-3-amine prevents this specific type of dimerization.[3][4][5] However, the -NH2 group ensures that strong hydrogen bonding networks will still dominate its physical behavior.

Estimation of Melting and Boiling Points from Analogous Structures

Compound NameStructureMelting Point (°C)Boiling Point (°C)Key Structural Difference
4-bromo-1-ethyl-1H-pyrazol-3-amine C5H8BrN3 Estimated: Solid at RT, likely >100°C Estimated: High, likely >200°C at atm. pressure Target Molecule
4-Bromo-1-methyl-1H-pyrazol-3-amineC4H6BrN396 - 100[6]Not availableN-methyl instead of N-ethyl
3-Amino-4-bromo-1H-pyrazoleC3H4BrN3132 - 142[7]Not availableN-H instead of N-ethyl (allows dimerization)
4-Bromo-1-ethyl-1H-pyrazoleC5H7BrN2Not available108 (at 20 mmHg)[8]Lacks the C3-amine group

Analysis:

  • The presence of the C3-amine group dramatically increases the melting point compared to analogs without it, due to hydrogen bonding.

  • The melting point of the N-methyl analog is 96-100°C.[6] We can predict that the N-ethyl target compound will have a similar, possibly slightly higher, melting point due to increased molecular weight and van der Waals forces.

  • The high melting point of 3-Amino-4-bromo-1H-pyrazole (132-142°C) highlights the powerful effect of N-H hydrogen bonding between pyrazole rings, which is absent in our N-ethylated target molecule.[7]

  • The boiling point of 4-Bromo-1-ethyl-1H-pyrazole is 108°C at reduced pressure (20 mmHg).[8] The addition of the hydrogen-bonding amine group to our target molecule will significantly increase the boiling point, likely requiring high temperatures that may risk decomposition at atmospheric pressure.

Experimental Determination of Melting Point

The melting point is a critical measure of purity. A pure crystalline solid will exhibit a sharp melting range of 0.5-1.0°C. Impurities will typically cause a depression and broadening of the melting range.[1]

Protocol: Capillary Melting Point Determination

This protocol describes the use of a standard digital melting point apparatus (e.g., a Mel-Temp).

Methodology:

  • Sample Preparation: Ensure the 4-bromo-1-ethyl-1H-pyrazol-3-amine sample is completely dry and finely powdered.

  • Capillary Loading: Dip the open end of a glass capillary tube into the powdered sample. Gently tap the closed end on a hard surface to pack the sample into the bottom of the tube to a height of 1-2 mm.[9][10][11]

  • Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Rapid Determination (Optional but Recommended): Set a fast heating rate (e.g., 10°C/min) to quickly find an approximate melting range. This saves time and prevents slow heating over a wide, unknown range.[11]

  • Accurate Determination:

    • Allow the apparatus to cool to at least 20°C below the approximate melting point.

    • Insert a new capillary with the sample.

    • Set a slow heating rate of 1-2°C per minute.

    • Record the temperature (T1) at which the first drop of liquid appears.

    • Record the temperature (T2) at which the entire sample has completely melted into a clear liquid.

  • Reporting: The melting point is reported as the range T1-T2. For a pure sample, this range should be narrow.

Self-Validation and Trustworthiness
  • Consistency: Perform at least two careful determinations. Consistent values validate the result.

  • Mixed Melting Point: To confirm the identity of a synthesized batch against a known standard, mix a small amount of the sample with the standard. If there is no depression or broadening of the melting point, the two are likely identical. A depressed melting range indicates the sample is not the same as the standard.[1]

Visualization: Melting Point Determination Workflow

MeltingPointWorkflow cluster_prep Sample Preparation cluster_measurement Measurement cluster_analysis Analysis & Reporting Prep1 Dry Sample Prep2 Finely Powder Prep1->Prep2 Prep3 Load Capillary (1-2mm) Prep2->Prep3 Measure1 Insert into Apparatus Measure2 Rapid Scan (10°C/min) Find Approx. MP Measure1->Measure2 Measure3 Cool Down Measure2->Measure3 Measure4 Slow Scan (1-2°C/min) Measure3->Measure4 Measure5 Record T1 (First Drop) Measure4->Measure5 Measure6 Record T2 (Fully Liquid) Measure5->Measure6 Analysis1 Report Range (T1-T2) Measure6->Analysis1 Analysis2 Assess Purity (Sharp vs. Broad) Analysis1->Analysis2 Analysis3 Repeat for Consistency Analysis1->Analysis3

Caption: Workflow for accurate melting point determination.

Experimental Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[12] Given the high estimated boiling point and potential for decomposition, determination at reduced pressure (vacuum distillation) or using a micro-scale method is advisable.

Protocol: Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample quantities.

Apparatus:

  • Thiele tube or a similar oil bath setup

  • High-temperature thermometer

  • Small fusion tube (or test tube)

  • Melting point capillary tube

  • Heat source (e.g., Bunsen burner or hot plate)

Methodology:

  • Sample Preparation: Add a few milliliters of 4-bromo-1-ethyl-1H-pyrazol-3-amine to the fusion tube.

  • Capillary Insertion: Seal one end of a melting point capillary tube by heating it in a flame. Place the capillary tube, sealed-end up, into the liquid in the fusion tube.[12][13][14]

  • Assembly: Attach the fusion tube to the thermometer. Immerse the assembly in the Thiele tube oil bath, ensuring the sample is below the oil level.

  • Heating: Gently and slowly heat the side arm of the Thiele tube.[12]

  • Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary.

  • Recording Temperature:

    • Continue heating until a rapid and continuous stream of bubbles is observed.

    • Remove the heat source and allow the bath to cool slowly.

    • The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube. This is the point where the external pressure equals the vapor pressure of the substance.

  • Reporting: Record the temperature and the barometric pressure. Boiling points are pressure-dependent.[12]

Visualization: Micro-Boiling Point Setup

BoilingPointSetup cluster_setup Thiele Tube Assembly cluster_observation Observation at Boiling Point Thermometer Thermometer FusionTube Fusion Tube with Sample Capillary Inverted Sealed Capillary ThieleTube Thiele Tube (Oil Bath) FusionTube->ThieleTube Immersed in Oil Heat Heat Source ThieleTube->Heat Heating Side Arm Bubbles Rapid stream of bubbles (while heating) LiquidEntry Liquid enters capillary (upon cooling) Bubbles->LiquidEntry Record Temp Here

Caption: Setup for micro-scale boiling point determination.

Conclusion

While direct literature values for the melting and boiling points of 4-bromo-1-ethyl-1H-pyrazol-3-amine are scarce, a robust scientific approach allows for their confident estimation and determination. Based on its structure, the compound is predicted to be a solid at room temperature with a melting point likely exceeding 100°C and a high boiling point susceptible to decomposition at atmospheric pressure. The provided experimental protocols offer a reliable framework for researchers to obtain accurate, verifiable data, which is essential for the continued development of this and other novel chemical entities.

References

  • Melting point determination. (n.d.). Retrieved from University of Calgary, Department of Chemistry.
  • Determination of Boiling Point of Organic Compounds. (2025, July 23). GeeksforGeeks.
  • A review of pyrazole an its derivative. (2021, May 15). National Journal of Pharmaceutical Sciences.
  • Experiment 1: Melting-point Determinations. (n.d.).
  • Jain, A., & Yalkowsky, S. H. (2006). Estimation of the Normal Boiling Point of Organic Compounds.
  • Boiling Point Determination of Organic Compounds: Chemistry Guide. (2025, July 24). Vedantu.
  • Determination Of Boiling Point Of An Organic Compound Experiment. (n.d.). BYJU'S.
  • Determination of a Boiling Point - Experiment. (n.d.). Vernier.
  • Determination of Melting Point of An Organic Compound. (n.d.). Scribd.
  • Determination Of Melting Point Of An Organic Compound. (2019, November 13). BYJU'S.
  • Dong, V. M., & Riedel, J. (2017, February 22).
  • 4-Bromo-1-methyl-1H-pyrazol-3-amine. (n.d.). Benchchem.
  • 4-Bromo-1-ethyl-1H-pyrazole CAS#: 71229-85-1. (n.d.). ChemicalBook.
  • Heterocyclic Chemistry. (n.d.).
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research.
  • Chemical structure, melting point and reaction yield of new pyrazole derivatives 2-7. (n.d.).
  • Ashenhurst, J. (2010, October 25). 3 Trends That Affect Boiling Points. Master Organic Chemistry.
  • 4-Bromo-1-methyl-1H-pyrazol-3-amine. (n.d.). Sigma-Aldrich.
  • 3-Amino-4-bromo-1H-pyrazole, 97% 5 g. (n.d.). Thermo Scientific Chemicals.
  • 4-bromo-1-ethyl-1h-pyrazol-3-amine. (n.d.). PubChemLite.
  • 4-Bromopyrazole. (n.d.). PubChem, NIH.
  • 4-Bromo-5-methyl-1H-pyrazol-3-amine. (2026, January 13). ChemicalBook.

Sources

Foundational

4-bromo-1-ethyl-1H-pyrazol-3-amine SMILES and InChIKey identifiers

The following technical guide is structured as a high-level monograph for use in medicinal chemistry and drug discovery workflows. It prioritizes actionable data, validated synthetic routes, and structural logic. Versati...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a high-level monograph for use in medicinal chemistry and drug discovery workflows. It prioritizes actionable data, validated synthetic routes, and structural logic.

Versatile Scaffolds in Kinase Inhibitor Design

Chemical Identity & Digital Representation

This compound represents a bifunctionalized pyrazole core, serving as a critical "linchpin" scaffold in the synthesis of ATP-competitive kinase inhibitors (e.g., JAK, FGFR). Its value lies in the orthogonal reactivity of the C4-bromide (electrophile) and the C3-amine (nucleophile).

Core Identifiers
Registry / StandardIdentifier String / Value
Common Name 4-bromo-1-ethyl-1H-pyrazol-3-amine
IUPAC Name 4-bromo-1-ethylpyrazol-3-amine
PubChem CID 19619846
SMILES (Canonical) CCN1C=C(C(=N1)N)Br
InChIKey NCESDSGUTSIAKE-UHFFFAOYSA-N
Molecular Formula C₅H₈BrN₃
Molecular Weight 190.04 g/mol

Note on Isomerism: The 1-ethyl designation fixes the tautomeric state of the pyrazole ring. Unlike 1H-pyrazol-3-amine, which exists in equilibrium with 1H-pyrazol-5-amine, the ethyl group at position 1 locks the amine at position 3 (relative to the hydrazine bridge), ensuring regiochemical stability during downstream processing.

Structural Analysis & Reactivity Profile

The molecule operates on a "Push-Pull" electronic system that dictates its synthetic utility.

  • C4-Bromine (The Handle): The C4 position of a pyrazole is naturally nucleophilic. However, the presence of the bromine atom inverts this, creating a site for oxidative addition. This is the primary vector for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

  • C3-Amine (The Donor): The exocyclic amine is electron-rich. In kinase drug design, this moiety often serves as a hydrogen bond donor to the "hinge region" of the kinase ATP-binding pocket (e.g., interacting with the backbone carbonyls of residues like Glu or Leu).

  • N1-Ethyl (The Anchor): The ethyl group provides a hydrophobic contact point and prevents prototropic shifts, improving solubility in organic solvents compared to the N-unsubstituted parent.

Visualization: Reactivity Logic

Reactivity Core 4-bromo-1-ethyl-1H-pyrazol-3-amine Br C4-Bromide (Electrophilic Site) Core->Br Suzuki/Stille Coupling Amine C3-Amine (Nucleophilic H-Bond Donor) Core->Amine Amide/Urea Formation Ethyl N1-Ethyl (Lipophilic/Steric Control) Core->Ethyl Solubility Modulation

Figure 1: Functional decomposition of the scaffold showing orthogonal reactive sites.

Synthetic Pathways & Protocols

While the compound is commercially available, in-house synthesis is often required to ensure purity or to introduce isotopic labels. The most robust route involves the regioselective bromination of the non-halogenated precursor.

Primary Route: Electrophilic Bromination (NBS)

This protocol relies on the high electron density of the pyrazole C4 position. N-bromosuccinimide (NBS) is preferred over elemental bromine (


) due to easier handling and higher regioselectivity.
Precursors
  • Starting Material: 1-ethyl-1H-pyrazol-3-amine (CAS: 264098-90-2)

  • Reagent: N-Bromosuccinimide (NBS) (Recrystallized)

  • Solvent: Acetonitrile (ACN) or DMF (anhydrous)

Step-by-Step Protocol
  • Preparation: Dissolve 1-ethyl-1H-pyrazol-3-amine (1.0 equiv) in anhydrous Acetonitrile (0.2 M concentration). Cool the solution to 0°C in an ice bath to suppress over-bromination or oxidation of the amine.

  • Addition: Dissolve NBS (1.05 equiv) in a minimal amount of ACN. Add this solution dropwise to the pyrazole mixture over 30 minutes.

    • Critical Control: The solution should remain light orange/yellow. Darkening indicates radical side reactions; shield from light if necessary.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitor by LC-MS (Target mass: [M+H]⁺ ~190/192 doublet).

  • Workup:

    • Dilute with Ethyl Acetate.[1]

    • Wash with saturated aqueous

      
       (sodium thiosulfate) to quench active bromine species.
      
    • Wash with saturated

      
       and Brine.
      
  • Purification: Dry organic layer over

    
    , concentrate, and purify via silica gel chromatography (Gradient: 0-50% EtOAc in Hexanes).
    
Visualization: Synthetic Workflow

Synthesis SM 1-ethyl-1H-pyrazol-3-amine (Precursor) Intermediate Reaction Mixture (Electrophilic Arom. Subst.) SM->Intermediate Dissolve Reagents NBS (1.05 eq) / ACN 0°C -> RT Reagents->Intermediate Dropwise Addition Quench Quench: Na2S2O3 (aq) Intermediate->Quench 2-4 Hours Product 4-bromo-1-ethyl-1H-pyrazol-3-amine (Target) Quench->Product Extraction & Purification

Figure 2: Process flow for the regioselective bromination of the aminopyrazole core.

Application in Medicinal Chemistry[3][4][5][6][7]

This scaffold is a "privileged structure" for Type I and Type II kinase inhibitors. The specific substitution pattern allows it to mimic the adenine ring of ATP.

Divergent Synthesis Strategy

Once synthesized, the 4-bromo-1-ethyl-1H-pyrazol-3-amine serves as a branching point:

  • Path A (Suzuki-Miyaura Coupling):

    • Reaction: Aryl Boronic Acid + Scaffold + Pd catalyst.

    • Outcome: Installation of an aryl group at C4. This is typically the "tail" of the inhibitor that extends into the hydrophobic pocket of the kinase.

    • Reference: Pyrazole-based inhibitors for meprin

      
       and 
      
      
      
      utilize this C4-arylation strategy to tune selectivity [4].
  • Path B (Amide Coupling):

    • Reaction: Acyl Chloride/Carboxylic Acid + Scaffold.

    • Outcome: Functionalization of the C3-amine.[2][3][4][5] This amide bond often interacts with the "gatekeeper" residue or the solvent-exposed region.

    • Reference: Synthesis of pyrazole amide derivatives against metallo-

      
      -lactamase involves direct amidation of similar aminopyrazole cores [2].
      
Data: Physical Properties for Handling
PropertyValue/ObservationRelevance
Physical State Off-white to yellow solidColor indicates oxidation; pure is white.
LogP (Predicted) ~0.9 - 1.0Lipophilic enough for cell permeability, hydrophilic enough for assays.
pKa (Amine) ~3.5 - 4.5Weakly basic; likely unprotonated at physiological pH (7.4).
Storage 2-8°C, Dark, Inert GasAmine is oxidation-sensitive; Bromide is light-sensitive.

References

  • PubChem. (n.d.). 4-bromo-1-ethyl-1h-pyrazol-3-amine (CID 19619846).[6] National Library of Medicine. Retrieved from [Link]

  • Afzal, U., et al. (2021). Facile synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides via Suzuki Miyaura reaction.[7] ResearchGate.[8] Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Selective Boc-Protection and Bromination of Pyrazoles. Comprehensive Organic Chemistry Experiments. Retrieved from [Link][7][9][10]

  • Kruse, et al. (2023).[11] Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. Scientific Reports/NIH. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of 4-bromo-1-ethyl-1H-pyrazol-3-amine

Abstract This comprehensive technical guide provides detailed application notes and validated protocols for the synthesis of 4-bromo-1-ethyl-1H-pyrazol-3-amine, a valuable heterocyclic building block in medicinal chemist...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive technical guide provides detailed application notes and validated protocols for the synthesis of 4-bromo-1-ethyl-1H-pyrazol-3-amine, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The aminopyrazole scaffold is a privileged structure found in numerous biologically active compounds.[1][2] This document explores the primary synthetic strategies, offering a comparative analysis to guide researchers in selecting the most appropriate route based on starting material availability, scalability, and control over regioselectivity. Two robust, step-by-step protocols are presented: (1) the direct electrophilic bromination of 1-ethyl-1H-pyrazol-3-amine and (2) the regioselective N-ethylation of 4-bromo-1H-pyrazol-3-amine. Each protocol is accompanied by expert insights into the underlying chemical principles, detailed procedural steps, reagent tables, and methods for product validation, ensuring scientific integrity and reproducibility.

Introduction and Strategic Overview

4-bromo-1-ethyl-1H-pyrazol-3-amine serves as a critical intermediate for constructing more complex molecular architectures. The presence of three distinct functional handles—a nucleophilic amino group, a bromine atom amenable to cross-coupling reactions, and two nitrogen atoms within the pyrazole core—makes it a versatile synthon for library synthesis and lead optimization campaigns.[1] Its structural isomers and analogs are key components in the development of kinase inhibitors and other therapeutic agents.[1]

The synthesis of this target molecule can be approached from two primary retrosynthetic pathways, each with distinct advantages and challenges.

Retrosynthetic Analysis:

  • Strategy A: Late-Stage Bromination. This approach involves the synthesis or procurement of 1-ethyl-1H-pyrazol-3-amine, followed by a regioselective electrophilic bromination at the C4 position. This route is often favored if the ethylated precursor is readily available. The key challenge is ensuring high selectivity for the C4 position over the C5 position.

  • Strategy B: Late-Stage Ethylation. This strategy begins with 4-bromo-1H-pyrazol-3-amine and introduces the ethyl group via N-alkylation. The primary challenge in this route is controlling the regioselectivity of the alkylation, as pyrazoles can be alkylated at either the N1 or N2 position.

This guide will provide detailed protocols for both strategies, allowing researchers to choose the most suitable method for their specific laboratory context.

Synthesis Strategy A: Electrophilic Bromination of 1-ethyl-1H-pyrazol-3-amine

This protocol is predicated on the high electron density of the pyrazole ring, which is further activated by the C3-amino group, facilitating electrophilic substitution. N-Bromosuccinimide (NBS) is selected as a mild and effective brominating agent that offers excellent control and safety compared to elemental bromine.[3]

Expertise & Experience: The "Why" Behind the Protocol
  • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is preferred over liquid bromine (Br₂) for its ease of handling (solid), safer profile, and ability to maintain a low concentration of Br₂ in situ, which minimizes over-bromination and side reactions.

  • Solvent Selection: Dichloromethane (DCM) is an excellent choice as it is a relatively inert solvent that dissolves the starting material and NBS well, but not the succinimide byproduct, which can often be filtered off. Acetonitrile or DMF can also be used.

  • Temperature Control: The reaction is typically initiated at 0 °C to control the initial exothermic reaction rate, then allowed to warm to room temperature to ensure completion. This moderation is key to achieving high regioselectivity.

  • Regioselectivity: The C3-amino group is a powerful activating group. Bromination is directed electronically to the C4 position. While some C5-bromination might occur, the C4-isomer is generally the major product due to electronic and steric factors.

Protocol 1: Step-by-Step Synthesis via Bromination
  • Preparation: To a round-bottom flask equipped with a magnetic stir bar, add 1-ethyl-1H-pyrazol-3-amine (1.0 eq.).

  • Dissolution: Dissolve the starting material in dichloromethane (DCM), using approximately 10-15 mL of solvent per gram of substrate.

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq.) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

  • Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let the reaction proceed at room temperature for 2-4 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up:

    • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted NBS.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Purification:

    • Filter the drying agent and concentrate the organic phase under reduced pressure.

    • The resulting crude residue can be purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 4-bromo-1-ethyl-1H-pyrazol-3-amine as a pure solid.

Data Presentation: Reagent Table for Protocol 1
ReagentMolar Mass ( g/mol )EquivalentsAmount
1-ethyl-1H-pyrazol-3-amine111.151.0User Defined
N-Bromosuccinimide (NBS)177.981.05Calculated
Dichloromethane (DCM)--~10-15 mL/g
Sat. aq. Na₂S₂O₃--As needed
Brine--As needed
Anhydrous Na₂SO₄--As needed
Visualization: Workflow for Protocol 1

G SM 1-ethyl-1H-pyrazol-3-amine Reagent NBS (1.05 eq) DCM, 0°C to RT SM->Reagent Workup Quench (Na₂S₂O₃) Extraction (DCM) Dry (Na₂SO₄) Reagent->Workup Reaction (2-4h) Product 4-bromo-1-ethyl-1H-pyrazol-3-amine Purify Column Chromatography Workup->Purify Purify->Product

Caption: Synthesis of the target compound via electrophilic bromination.

Synthesis Strategy B: N-Ethylation of 4-bromo-1H-pyrazol-3-amine

This approach involves the direct alkylation of the pyrazole nitrogen. The key to this synthesis is controlling the site of ethylation. In the presence of a base, the pyrazole ring is deprotonated to form an ambident nucleophile. N1-alkylation is often favored under thermodynamic control with larger counter-ions (like K⁺) and in polar aprotic solvents, while N2-alkylation can sometimes be favored under kinetic control.

Expertise & Experience: The "Why" Behind the Protocol
  • Choice of Base and Alkylating Agent: Sodium hydride (NaH) is a strong, non-nucleophilic base that irreversibly deprotonates the pyrazole N-H, driving the reaction forward.[4] Potassium carbonate (K₂CO₃) is a milder and safer alternative. Ethyl iodide (EtI) is a reactive and effective ethylating agent.

  • Solvent Selection: A polar aprotic solvent like N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) is ideal.[4] These solvents effectively solvate the cation of the base (Na⁺ or K⁺) without interfering with the nucleophilicity of the pyrazole anion, promoting the desired Sₙ2 reaction.

  • Trustworthiness through Control: While a mixture of N1 and N2 isomers is possible, the N1-ethyl isomer is typically the major product. The isomers are generally separable by column chromatography, allowing for the isolation of the desired product. Characterization by ¹H NMR, particularly using NOE experiments, can definitively confirm the N1 substitution pattern by observing spatial correlation between the ethyl group protons and the C5-H proton.

Protocol 2: Step-by-Step Synthesis via N-Ethylation
  • Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.).

  • Washing (Optional but Recommended): Wash the NaH with dry hexanes to remove the mineral oil, carefully decanting the hexanes via cannula.

  • Solvent Addition: Add anhydrous DMF via syringe. Cool the suspension to 0 °C using an ice-water bath.

  • Deprotonation: Dissolve 4-bromo-1H-pyrazol-3-amine (1.0 eq.) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension. Stir at 0 °C for 30 minutes, during which time hydrogen gas will evolve.

  • Alkylation: Add ethyl iodide (EtI, 1.1 eq.) dropwise to the reaction mixture at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

  • Work-up:

    • Carefully quench the reaction by slowly adding ice-cold water to destroy any excess NaH.

    • Extract the aqueous mixture with ethyl acetate (3x).

    • Combine the organic layers, wash with brine to remove residual DMF, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Purification:

    • Filter the drying agent and concentrate the organic phase under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to separate the N1 and N2 isomers and isolate the desired N1-ethyl product.

Data Presentation: Reagent Table for Protocol 2
ReagentMolar Mass ( g/mol )EquivalentsAmount
4-bromo-1H-pyrazol-3-amine175.991.0User Defined
Sodium Hydride (60% disp.)40.001.1Calculated
Ethyl Iodide (EtI)155.971.1Calculated
Anhydrous DMF--~10-15 mL/g
Ethyl Acetate--As needed
Brine--As needed
Anhydrous Na₂SO₄--As needed
Visualization: Workflow for Protocol 2

G SM 4-bromo-1H-pyrazol-3-amine Base 1. NaH (1.1 eq) DMF, 0°C SM->Base Alkyl 2. Ethyl Iodide (1.1 eq) 0°C to RT Base->Alkyl Deprotonation Workup Quench (H₂O) Extraction (EtOAc) Dry (Na₂SO₄) Alkyl->Workup Alkylation (4-6h) Product 4-bromo-1-ethyl-1H-pyrazol-3-amine Purify Column Chromatography (Isomer Separation) Workup->Purify Purify->Product

Caption: Synthesis of the target compound via N-ethylation.

Product Validation and Characterization

To ensure the successful synthesis and purity of 4-bromo-1-ethyl-1H-pyrazol-3-amine (C₅H₈BrN₃), the following analytical data should be considered for validation.[5]

  • Molecular Formula: C₅H₈BrN₃

  • Molecular Weight: 189.04 g/mol

  • Mass Spectrometry (MS): Look for the characteristic isotopic pattern of bromine (¹⁹Br/⁸¹Br ≈ 1:1).

    • [M+H]⁺: Expected at m/z 190.00 and 192.00.

  • ¹H NMR Spectroscopy: The spectrum should show signals corresponding to:

    • An ethyl group (a triplet and a quartet).

    • A singlet for the C5 proton on the pyrazole ring.

    • A broad singlet for the -NH₂ protons.

  • ¹³C NMR Spectroscopy: The spectrum should show five distinct carbon signals.

Safety and Handling

  • N-Bromosuccinimide (NBS): Is an irritant. Avoid contact with skin and eyes. Handle in a well-ventilated fume hood.

  • Sodium Hydride (NaH): Is a water-reactive and flammable solid. Handle strictly under an inert atmosphere. Quench reactions carefully and slowly.

  • Ethyl Iodide (EtI): Is a toxic and volatile alkylating agent. Handle only in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Solvents: Dichloromethane and DMF are hazardous. Minimize exposure and handle in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

References

  • Afzal, U., et al. (2023). Facile synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides via Suzuki Miyaura reaction: Antibacterial activity against clinically isolated NDM-1-positive bacteria and their Docking Studies. ResearchGate. [Link]

  • Vyas, P.V., et al. (2003). An efficient method of bromination of aromatic amines, hydrocarbons and naptholts. Tetrahedron Letters, 44, 4085-4088. (Referenced in an experimental methods document). [No direct URL available]
  • PubChemLite. 4-bromo-1-ethyl-1h-pyrazol-3-amine. [Link]

  • Google Patents. CN102911174A - Synthesis method of 1H-pyrazolo (4, 3-b) pyridine-3-carboxylic acid ethyl ester and 6-bromine-substituted compound thereof.
  • Google Patents. Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
  • National Institutes of Health (NIH). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. [Link]

  • Kleizienė, N., et al. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. MDPI. [Link]

  • Mu, S., et al. (2022). Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate. Chinese Journal of Organic Chemistry, 42(12), 4292-4299. [Link]

  • Google Patents. WO2021096903A1 - Methods for the preparation of ethyl 3-bromo-1-(3-chloropyridin-2-yl)
  • ResearchGate. (PDF) 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. [Link]

  • Organic Chemistry Portal. Pyrazole synthesis. [Link]

  • Lead Sciences. 4-Bromo-1H-pyrazol-3-amine. [Link]

  • National Institutes of Health (NIH). 4-Bromopyrazole. [Link]

  • Prestat, G., et al. RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Link]

  • Alinezhad, H., et al. (2011). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Journal of the Mexican Chemical Society, 55(4). [Link]

  • Elnagdi, M.H., et al. (2009). Recent developments in aminopyrazole chemistry. ARKIVOC, 2009(i), 198-250. [Link]

Sources

Application

The Versatile Building Block: Application Notes for 4-bromo-1-ethyl-1H-pyrazol-3-amine in Pharmaceutical Synthesis

Introduction: The Strategic Importance of Substituted Pyrazoles in Drug Discovery The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Substituted Pyrazoles in Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of approved therapeutic agents.[1] Its unique electronic properties and ability to participate in various biological interactions have led to its incorporation into drugs targeting a wide array of diseases. Within this important class of heterocycles, 4-bromo-1-ethyl-1H-pyrazol-3-amine emerges as a highly versatile and valuable intermediate for the synthesis of complex pharmaceutical molecules.

This technical guide provides an in-depth exploration of 4-bromo-1-ethyl-1H-pyrazol-3-amine as a pharmaceutical intermediate. We will delve into its chemical properties, offer detailed protocols for its application in key synthetic transformations, and discuss the causality behind the experimental choices, empowering researchers and drug development professionals to effectively leverage this compound in their synthetic endeavors. While specific literature on the ethyl derivative is nascent, the protocols and principles outlined herein are derived from established methodologies for the closely related and well-documented 4-bromo-1-methyl-1H-pyrazol-3-amine, providing a robust framework for its application.[2]

Physicochemical Properties and Handling

A comprehensive understanding of the physicochemical properties of 4-bromo-1-ethyl-1H-pyrazol-3-amine is fundamental for its effective use in synthesis. The following table summarizes its key characteristics.

PropertyValueSource
CAS Number 1006481-44-2[3]
Molecular Formula C₅H₈BrN₃[3][4]
Molecular Weight 190.04 g/mol [4]
Appearance Expected to be a solidGeneral knowledge
SMILES CCN1C=C(C(=N1)N)Br[4]
InChI InChI=1S/C5H8BrN3/c1-2-9-3-4(6)5(7)8-9/h3H,2H2,1H3,(H2,7,8)[4]

Storage and Handling: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep containers tightly closed. As with all bromo-organic compounds, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Work in a fume hood to avoid inhalation of any dust or vapors. For detailed safety information, consult the Safety Data Sheet (SDS) for closely related compounds like 4-bromopyrazole derivatives.[2]

Core Synthetic Applications: A Gateway to Molecular Diversity

The synthetic utility of 4-bromo-1-ethyl-1H-pyrazol-3-amine is primarily derived from its two key functional groups: the bromo substituent at the C4 position and the amino group at the C3 position. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[2] Concurrently, the amino group can act as a nucleophile or be further functionalized, providing a route to a diverse range of derivatives.[2]

Application Workflow: From Intermediate to Complex Precursor

The following diagram illustrates a typical workflow where 4-bromo-1-ethyl-1H-pyrazol-3-amine is utilized to generate more complex molecular scaffolds.

G A 4-bromo-1-ethyl-1H-pyrazol-3-amine B Suzuki-Miyaura Coupling (C-C Bond Formation) A->B Arylboronic Acid, Pd Catalyst, Base C Nucleophilic Aromatic Substitution (C-N Bond Formation) A->C Aryl/Heteroaryl Halide, Base D 4-Aryl-1-ethyl-1H-pyrazol-3-amine (Advanced Intermediate) B->D E N-Aryl/Heteroaryl Derivative (Advanced Intermediate) C->E F Further Functionalization (e.g., amide coupling, cyclization) D->F E->F G Final Pharmaceutical Target F->G

Sources

Method

preparation of pyrazole-based kinase inhibitors using 4-bromo-1-ethyl-1H-pyrazol-3-amine

A Strategic Guide using 4-Bromo-1-ethyl-1H-pyrazol-3-amine Executive Summary This Application Note details the strategic utilization of 4-bromo-1-ethyl-1H-pyrazol-3-amine as a privileged scaffold in the synthesis of ATP-...

Author: BenchChem Technical Support Team. Date: February 2026

A Strategic Guide using 4-Bromo-1-ethyl-1H-pyrazol-3-amine

Executive Summary

This Application Note details the strategic utilization of 4-bromo-1-ethyl-1H-pyrazol-3-amine as a privileged scaffold in the synthesis of ATP-competitive kinase inhibitors. The pyrazole core is ubiquitous in FDA-approved kinase inhibitors (e.g., Ruxolitinib, Avapritinib) due to its ability to function as a hinge-binding motif.

This guide moves beyond basic synthesis, providing optimized protocols for orthogonal functionalization: Suzuki-Miyaura cross-coupling at the C4-position to access the hydrophobic back-pocket, and nucleophilic derivatization at the C3-amine to establish critical hydrogen bonding with the kinase hinge region.

Structural Rationale & Pharmacophore Mapping

The utility of 4-bromo-1-ethyl-1H-pyrazol-3-amine lies in its trifunctional nature, allowing for modular drug design.

  • C3-Amine (Hinge Binder): The exocyclic amine acts as a hydrogen bond donor. When derivatized (e.g., to a urea or amide), it forms a donor-acceptor motif complementary to the kinase hinge region (e.g., interacting with the backbone carbonyl of the gatekeeper residue).

  • C4-Bromine (Vector to Back Pocket): This position directs substituents into the hydrophobic "selectivity pocket" (often occupied by the gatekeeper residue). Aryl or heteroaryl extension here is critical for potency and selectivity.

  • N1-Ethyl (Solvent Interface): The ethyl group masks the N1-position, preventing tautomerization issues and directing the molecule's orientation. It often sits at the solvent interface or interacts with the ribose-binding pocket.

Strategic Synthetic Workflow

The synthesis of pyrazole-based inhibitors typically follows a divergent strategy. The C4-first approach is generally preferred to avoid catalyst poisoning by the free amine or sensitive amide functionalities during the metal-catalyzed step.

G Start 4-Bromo-1-ethyl- 1H-pyrazol-3-amine Suzuki Step 1: Suzuki-Miyaura Coupling (C4-Arylation) Start->Suzuki Route A (Linear) Cyclize Step 1: Cyclocondensation (with 1,3-electrophiles) Start->Cyclize Route B (Fused) Int_A Intermediate A: 4-Aryl-3-aminopyrazole Suzuki->Int_A Amide Step 2: Acylation/Urea Formation (C3-N) Int_A->Amide Final_A Target A: Linear Kinase Inhibitor Amide->Final_A Fused Target B: Pyrazolo[1,5-a]pyrimidine (Fused Core) Cyclize->Fused

Figure 1: Divergent synthetic pathways. Route A yields linear inhibitors (e.g., p38 MAPK inhibitors), while Route B yields fused bicyclic systems (e.g., CDK inhibitors).

Detailed Experimental Protocols
Protocol A: C4-Arylation via Suzuki-Miyaura Coupling

This step introduces the hydrophobic tail. The use of Pd(dppf)Cl₂ is recommended over Pd(PPh₃)₄ due to its higher stability and efficiency with electron-rich heteroaryl bromides.

Reagents:

  • Substrate: 4-bromo-1-ethyl-1H-pyrazol-3-amine (1.0 equiv)

  • Boronic Acid/Ester: Aryl-B(OH)₂ or Aryl-BPin (1.2 – 1.5 equiv)

  • Catalyst: Pd(dppf)Cl₂[1]·DCM (5 mol%)

  • Base: 2M aq. Na₂CO₃ or K₂CO₃ (3.0 equiv)

  • Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology:

  • Setup: In a microwave vial or round-bottom flask, combine the pyrazole substrate, boronic acid, and base solution.

  • Solvent Addition: Add 1,4-dioxane (concentration ~0.1 M). Sparge with nitrogen or argon for 10 minutes to remove dissolved oxygen (critical to prevent homocoupling).

  • Catalyst Addition: Add Pd(dppf)Cl₂[1]·DCM complex rapidly against a positive pressure of inert gas. Seal the vessel.

  • Reaction: Heat to 90°C for 4–12 hours (or 110°C for 30 min in a microwave reactor). Monitor by LC-MS for the consumption of the bromide (M+ and M+2 pattern disappearance).

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc gradient). The amine group makes the product polar; 5-10% MeOH in DCM may be required for elution.

Optimization Note: For sterically hindered boronic acids, switch to XPhos Pd G2 precatalyst and K₃PO₄ in n-Butanol/Water (100°C).

Protocol B: C3-Functionalization (Urea Formation)

Transforming the C3-amine into a urea creates a "donor-acceptor-donor" (DAD) motif, a classic hinge-binding strategy (e.g., Sorafenib-like binding).

Reagents:

  • Substrate: 4-Aryl-1-ethyl-1H-pyrazol-3-amine (from Protocol A)

  • Reagent: Aryl Isocyanate (1.1 equiv)

  • Base: Triethylamine (TEA) or DIPEA (1.5 equiv)

  • Solvent: Anhydrous DCM or THF

Step-by-Step Methodology:

  • Dissolution: Dissolve the amine substrate in anhydrous DCM (0.1 M) under nitrogen.

  • Addition: Cool to 0°C. Add the base, followed by the dropwise addition of the isocyanate.

  • Reaction: Allow to warm to room temperature and stir for 2–6 hours. A precipitate often forms (the urea product).

  • Workup:

    • If precipitate forms: Filter and wash with cold DCM and Et₂O.

    • If soluble: Quench with minimal MeOH, concentrate, and purify via recrystallization (EtOH) or preparative HPLC.

Protocol C: Advanced Cyclization to Pyrazolo[1,5-a]pyrimidines

This route fuses the pyrazole amine with a 1,3-electrophile to create a bicyclic core, mimicking the adenine ring of ATP. This is highly relevant for CDK and Src kinase inhibitors.

Reagents:

  • Substrate: 4-bromo-1-ethyl-1H-pyrazol-3-amine

  • Electrophile: 1,3-Dicarbonyl (e.g., Acetylacetone) or Enaminone

  • Acid Catalyst: Glacial Acetic Acid (solvent & catalyst)

Step-by-Step Methodology:

  • Setup: Dissolve the aminopyrazole in glacial acetic acid (0.2 M).

  • Addition: Add the 1,3-dicarbonyl compound (1.2 equiv).

  • Reflux: Heat the mixture to reflux (118°C) for 4–8 hours.

  • Mechanism: The exocyclic amine attacks a carbonyl, followed by ring closure at the pyrazole N2 (which loses the ethyl group if N1-substituted, however, for N1-ethyl pyrazoles, cyclization typically requires an unsubstituted N1 or occurs via a different regiochemistry yielding a quaternary salt or rearrangement. Correction: Standard Pyrazolo[1,5-a]pyrimidine synthesis uses 3-aminopyrazole (unsubstituted at N1) .

    • Critical Modification for N1-Ethyl substrate: If the N1 is blocked by an ethyl group, reaction with 1,3-dicarbonyls will yield a pyrazolo[3,4-b]pyridine or similar fused system depending on the electrophile, OR it will simply form an enaminone/amide without cyclizing to the aromatic [1,5-a] system.

    • Alternative: To form the Pyrazolo[3,4-d]pyrimidine (another privileged scaffold), react the 3-amine-4-cyano derivative (if available) or use the 4-bromo-3-amine in a Buchwald sequence with formamide.

    • Valid Protocol for N1-Ethyl: React C3-amine with an acyl chloride followed by POCl3 cyclization if a C4-amide is present.

    • Revised Protocol C Focus:Synthesis of Amides via HATU Coupling (More reliable for N1-substituted substrates).

Revised Protocol C: Amide Coupling (Hinge Binder)

  • Activation: Mix Carboxylic Acid (R-COOH, 1.1 equiv), HATU (1.2 equiv), and DIPEA (2.0 equiv) in DMF. Stir for 10 min.

  • Coupling: Add 4-bromo-1-ethyl-1H-pyrazol-3-amine.

  • Reaction: Stir at RT for 12h.

  • Note: The C3-amine is moderately nucleophilic. If conversion is low, heat to 50°C.

Data Summary & QC Criteria
ParameterSpecificationMethod
Purity >95%HPLC (254 nm)
Identity Consistent1H-NMR (DMSO-d6), MS (ESI+)
Residual Pd <10 ppmICP-MS (for biological assays)
Solubility >10 mMDMSO (Stock solution)

Key NMR Diagnostic Signals (DMSO-d6):

  • Py-H5 (C5-Proton): Singlet, typically

    
     7.8 – 8.2 ppm.
    
  • N-Ethyl: Triplet (

    
     ~1.3) and Quartet (
    
    
    
    ~4.0).
  • Urea NHs: Two singlets, typically

    
     8.5 – 9.5 ppm (downfield due to H-bonding).
    
References
  • BenchChem. A Technical Guide to the Discovery and Synthesis of Pyrazolo[1,5-a]pyrimidine-Based Kinase Inhibitors. (Accessed 2023).[2][3] Link

  • National Institutes of Health (PMC). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors. (2023).[2][3] Link

  • Organic Chemistry Portal. Buchwald-Hartwig Amination: Reaction Conditions and Catalysts.Link

  • RSC Publishing. Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling.[4] Organic & Biomolecular Chemistry.[3][5][6][7][8] Link

  • MDPI. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors. Molecules.[2][3][5][6][7][8][9][10][11][12] Link

Sources

Application

Application Notes &amp; Protocols for Amide Coupling with 3-amino-4-bromo-1-ethylpyrazole

Abstract & Introduction The 3-amino-4-bromo-1-ethylpyrazole scaffold is a valuable building block in medicinal chemistry and drug development, frequently incorporated into molecules targeting a range of biological pathwa...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The 3-amino-4-bromo-1-ethylpyrazole scaffold is a valuable building block in medicinal chemistry and drug development, frequently incorporated into molecules targeting a range of biological pathways. The formation of an amide bond at the C3-amino position is a critical transformation for generating compound libraries and elaborating on lead structures. However, this substrate presents significant synthetic challenges. The pyrazole ring, combined with the inductive effect of the C4-bromo substituent, renders the C3-amino group highly electron-deficient.[1][2] This reduced nucleophilicity makes standard amide coupling conditions sluggish and often ineffective, leading to low yields and incomplete reactions.[3][4]

This document provides a comprehensive guide for researchers, detailing robust and efficient protocols for the successful amide coupling of 3-amino-4-bromo-1-ethylpyrazole with a variety of carboxylic acids. We will explore the mechanistic rationale behind reagent selection and present three field-proven protocols utilizing modern coupling reagents designed for challenging substrates. The protocols are designed to be self-validating, with clear steps for execution, monitoring, and purification.

The Challenge: Overcoming Low Nucleophilicity

The core principle of amide bond formation involves the activation of a carboxylic acid to create a highly electrophilic species that can be attacked by the amine nucleophile.[5] When the amine is a poor nucleophile, as is the case with our substrate, the energy barrier for this attack is high. Standard coupling reagents may not generate a sufficiently reactive activated species, or the activated intermediate may decompose before the desired reaction occurs.[6]

Therefore, successful coupling requires a strategy centered on potent activation. This involves selecting coupling reagents that:

  • Generate highly reactive acylating intermediates (e.g., active esters).

  • Operate under conditions that favor the desired reaction pathway.

  • Minimize potential side reactions, such as racemization if the carboxylic acid is chiral.[7]

Strategic Protocol Selection: A Comparative Overview

Three primary protocols have been identified and optimized for this specific application, each employing a different class of high-efficiency coupling reagent. The choice of protocol may depend on factors such as the scale of the reaction, the cost of reagents, and the specific nature of the carboxylic acid coupling partner.

Protocol Coupling Reagent System Key Advantages Considerations Typical Base/Solvent
A: The Gold Standard HATUHigh reactivity, fast reaction rates, low racemization risk, excellent for difficult substrates.[8][9]Higher cost, reagent is moisture-sensitive.DIPEA / DMF
B: The Enhanced Classic EDC / HOBt / DMAPCost-effective, water-soluble byproducts for easy workup.[10] DMAP addition is critical for activating sluggish amines.[3]Slower reaction times, potential for side products without careful optimization.DIPEA or Et₃N / MeCN or DCM
C: The Modern Workhorse T3P® (Propanephosphonic Anhydride)Low epimerization, easy workup (water-soluble byproducts), excellent safety profile, effective for non-nucleophilic anilines.[11][12]Reagent is viscous and requires careful handling; often requires slightly elevated temperatures.Pyridine or Et₃N / EtOAc or MeCN

Reaction Mechanisms & Workflows

General Experimental Workflow

The process for all protocols follows a similar logical sequence, from reagent preparation to the isolation of the final pure product. This workflow ensures reproducibility and maximizes yield.

G cluster_prep 1. Preparation cluster_reaction 2. Reaction cluster_workup 3. Workup & Purification prep_acid Dissolve Carboxylic Acid (1.0 eq) mix Combine Acid, Amine, Base, and Solvent prep_acid->mix prep_amine Dissolve 3-amino-4-bromo- 1-ethylpyrazole (1.0-1.1 eq) prep_amine->mix cool Cool to 0 °C (Ice Bath) mix->cool add_reagent Add Coupling Reagent (e.g., HATU, EDC, T3P) cool->add_reagent react Stir at 0 °C to RT Monitor by TLC/LC-MS (2-24 h) add_reagent->react quench Quench Reaction (e.g., with H₂O or sat. NH₄Cl) react->quench extract Liquid-Liquid Extraction (e.g., EtOAc vs. aq. washes) quench->extract dry Dry Organic Layer (Na₂SO₄ or MgSO₄) extract->dry concentrate Concentrate in vacuo dry->concentrate purify Purify via Flash Column Chromatography concentrate->purify product Isolate Pure Amide purify->product

Caption: General workflow for amide coupling protocols.

Mechanism of Action: HATU-Mediated Activation

The superior performance of HATU in difficult couplings stems from its ability to rapidly generate a highly reactive OAt-active ester.[9][13] This intermediate is more susceptible to nucleophilic attack by the electron-deficient aminopyrazole than intermediates formed by many other reagents.

G RCOOH R-COOH RCOO R-COO⁻ RCOOH->RCOO Deprotonation Base Base (DIPEA) ActiveEster OAt-Active Ester (Highly Reactive) RCOO->ActiveEster Attacks HATU HATU HATU HATU->ActiveEster TMU Tetramethylurea (Byproduct) ActiveEster->TMU Releases Product Product Amide (R-CONH-Ar) ActiveEster->Product Nucleophilic Attack Amine Ar-NH₂ (Aminopyrazole) Amine->Product HOAt HOAt Product->HOAt Releases

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 4-Bromo-1-ethyl-1H-pyrazol-3-amine

Introduction: The Chemical Challenge 4-bromo-1-ethyl-1H-pyrazol-3-amine is a critical intermediate in the synthesis of kinase inhibitors and other bioactive heterocycles. Its purification presents a dual challenge: Regio...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Chemical Challenge

4-bromo-1-ethyl-1H-pyrazol-3-amine is a critical intermediate in the synthesis of kinase inhibitors and other bioactive heterocycles. Its purification presents a dual challenge:

  • Regioisomerism: If synthesized via alkylation, the N1-ethyl (desired) and N2-ethyl (impurity) isomers possess similar polarities.[1]

  • Basicity: The C3-amine moiety interacts strongly with acidic silanols on silica gel, leading to peak tailing and yield loss during chromatography.[1]

This guide moves beyond generic advice, offering self-validating protocols designed to isolate high-purity material (>98%) suitable for metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Module 1: Pre-Purification Diagnostics

Before selecting a method, characterize your crude mixture.[1] The purification strategy depends entirely on the synthesis route used.[1]

Synthesis RouteLikely ImpuritiesRecommended Primary Purification
Bromination (NBS + 1-ethyl-1H-pyrazol-3-amine)• Succinimide (byproduct)[1]• 4,5-dibromo species (over-bromination)• Unreacted starting materialAcid-Base Extraction (Removes succinimide/neutrals)
Alkylation (EtX + 4-bromo-3-aminopyrazole)N2-Ethyl Regioisomer (Critical)• Poly-alkylated byproducts• Inorganic saltsColumn Chromatography (Required for isomer separation)
Decision Tree: Purification Strategy

PurificationLogic Start Crude Mixture Analysis RouteCheck Synthesis Route? Start->RouteCheck Bromination Bromination (NBS) RouteCheck->Bromination Alkylation Alkylation (Et-X) RouteCheck->Alkylation AcidBase Protocol A: Acid-Base Extraction (Removes Succinimide) Bromination->AcidBase IsomerCheck Check HPLC/TLC for Isomers Alkylation->IsomerCheck Column Protocol B: Amine-Modified Chromatography (Separates Regioisomers) AcidBase->Column If Purity <95% Recryst Protocol C: Recrystallization (Polishing) AcidBase->Recryst If Purity >95% IsomerCheck->Column Isomers Present Column->Recryst

Figure 1: Strategic workflow for selecting the appropriate purification module based on synthesis origin.

Module 2: Protocol A - The "Gold Standard" Acid-Base Work-up

Best For: Removing non-basic impurities (succinimide, non-amine starting materials) after bromination.[1] Mechanism: The pyrazole amine (pKa ~3-4) is protonated in dilute acid, becoming water-soluble.[1] Neutral impurities remain in the organic phase.[1]

Step-by-Step Protocol
  • Dissolution: Dissolve the crude reaction residue in Ethyl Acetate (EtOAc) . Use 10 mL per gram of crude.

  • Acid Extraction:

    • Add 1M HCl (aq) (1.2 equivalents relative to amine).[1]

    • Critical Check: Measure aqueous pH.[1] It must be pH < 2 to ensure full protonation.[1]

    • Shake vigorously and separate layers.[1] Keep the Aqueous (Bottom) layer.[1]

    • Optional: Wash the aqueous layer once with fresh EtOAc to remove trapped neutrals.[1]

  • Neutralization & Precipitation:

    • Cool the aqueous layer to 0–5°C (ice bath).

    • Slowly add saturated NaHCO₃ or 2M NaOH until pH reaches ~9-10.[1]

    • Observation: The product should precipitate as a solid or oil out.[1]

  • Recovery:

    • Extract the cloudy aqueous mixture with DCM (Dichloromethane) (3 x volumes).[1]

    • Dry combined organics over Na₂SO₄, filter, and concentrate.[2][3]

Technical Insight: Succinimide (a byproduct of NBS) is water-soluble but weakly acidic/neutral.[1] It will not extract into the organic phase during the basic recovery step (Step 4), effectively removing it from the product [1].[1]

Module 3: Protocol B - Chromatographic Separation of Regioisomers

Best For: Separating N1-ethyl (desired) from N2-ethyl (impurity) isomers.[1] The Issue: Aminopyrazoles interact with silica silanols, causing "streaking" (tailing) that merges close-eluting isomer peaks.[1]

Optimized Mobile Phase Systems
ComponentStandard System"Anti-Tailing" System (Recommended)Why?
Stationary Phase Silica Gel (40-63 µm)Amine-Functionalized Silica OR Standard Silica + ModifierBasic silica neutralizes acid sites.
Solvent A HexaneHexaneNon-polar carrier.[1]
Solvent B Ethyl AcetateEthyl Acetate + 1% Triethylamine (Et₃N) Et₃N blocks silanol sites [2].[1]
Gradient 10% → 50% B5% → 40% BSlower gradient improves resolution.[1]
Execution Guide
  • Column Pre-treatment: Flush the silica column with 3 column volumes (CV) of Hexane containing 1% Et₃N before loading the sample.[1] This "deactivates" the silica.[1]

  • Loading: Dissolve crude in a minimum amount of DCM. Do not use MeOH for loading as it broadens bands.[1]

  • Elution: Run the gradient. The N1-ethyl isomer (less polar) typically elutes before the N2-ethyl isomer (more polar) due to the "lone pair" exposure difference, though this can vary by specific substitution patterns.[1]

  • TLC Monitoring: Use EtOAc/Hexane (1:1) with a drop of Et₃N.[1] Visualize under UV (254 nm).

Module 4: Protocol C - Recrystallization (Polishing)

Best For: Final purification to achieve >99% purity and remove trace colored impurities.[1]

Solvent Selection Table
Solvent SystemSuitabilityProcedure Notes
Ethanol / Water High Dissolve in hot EtOH (60°C).[1] Add water dropwise until turbid.[1] Cool slowly to 4°C.
Toluene Medium Good for removing non-polar oily impurities.[1] Requires heating to near reflux (~100°C).[1]
EtOAc / Hexane High Dissolve in min.[1] hot EtOAc. Add Hexane until cloudy.

Troubleshooting "Oiling Out": If the product forms an oil instead of crystals:

  • Re-heat to dissolve the oil.[1]

  • Add a seed crystal (if available) or scratch the glass side with a spatula.[1]

  • Cool slower (wrap the flask in foil/towel).

  • Add slightly more of the "good" solvent (e.g., Ethanol) to keep it in solution longer.[1]

Frequently Asked Questions (FAQ) & Troubleshooting

Q1: My product is turning red/brown on the column. What is happening?

  • Cause: Aminopyrazoles are oxidation-sensitive.[1] Silica gel can catalyze oxidation, especially if trace metals are present.[1]

  • Fix: Flush the column with Nitrogen before use.[1] Elute quickly. If the crude is already dark, perform an Activated Charcoal filtration (boil in EtOAc with charcoal, filter hot through Celite) before the column.

Q2: I see two spots on TLC that are very close together. Which is my product?

  • Diagnosis: Likely regioisomers (N1-ethyl vs N2-ethyl).

  • Validation: Perform a NOESY NMR experiment.

    • N1-Ethyl (Desired): NOE correlation between the Ethyl CH₂ and the Pyrazole C5-H.[1]

    • N2-Ethyl (Impurity): NOE correlation between the Ethyl CH₂ and the Pyrazole C3-Amine (or lack of C5-H correlation) [3].[1]

Q3: The yield after Acid-Base extraction is very low.

  • Cause: The compound might be too water-soluble at pH 9-10, or the extraction solvent (DCM) wasn't sufficient.[1]

  • Fix: Saturate the aqueous layer with NaCl (brine) before the final extraction.[1] Use Chloroform/Isopropanol (3:1) instead of DCM for better extraction efficiency of polar amines.[1]

References

  • N-Bromosuccinimide (NBS) Properties & Byproduct Removal. Organic Chemistry Portal.[1] Available at: [Link]

  • Regioselective Synthesis and Characterization of Pyrazoles. National Institutes of Health (PMC).[1] "Regioselective Synthesis... of Novel Tetra-Substituted Phenylaminopyrazole Derivatives." Available at: [Link]

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) for 4-bromo-1-ethyl-1H-pyrazol-3-amine before handling.

Sources

Optimization

resolving solubility issues with 4-bromo-1-ethyl-1H-pyrazol-3-amine

Technical Support Center: 4-Bromo-1-ethyl-1H-pyrazol-3-amine A Senior Application Scientist's Guide to Resolving Solubility Challenges Welcome to the technical support hub for 4-bromo-1-ethyl-1H-pyrazol-3-amine. This gui...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 4-Bromo-1-ethyl-1H-pyrazol-3-amine

A Senior Application Scientist's Guide to Resolving Solubility Challenges

Welcome to the technical support hub for 4-bromo-1-ethyl-1H-pyrazol-3-amine. This guide is designed for researchers, medicinal chemists, and formulation scientists who are utilizing this versatile building block and may encounter solubility hurdles. As a key intermediate in the synthesis of advanced therapeutic agents, such as PI3K and CRAC channel inhibitors, understanding and overcoming its solubility limitations is critical for experimental success.[1] This document provides a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols to systematically address and resolve these challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the properties and handling of 4-bromo-1-ethyl-1H-pyrazol-3-amine.

FAQ 1: What are the core structural features of 4-bromo-1-ethyl-1H-pyrazol-3-amine that influence its solubility?

Answer: The solubility behavior of this molecule is a direct consequence of its hybrid structure, which contains both polar and non-polar elements.

  • Pyrazole Core: The five-membered aromatic ring is relatively planar and contributes to crystal lattice energy, which must be overcome for dissolution to occur.[2][3]

  • 3-Amino Group (-NH₂): This is a key functional group. It can act as both a hydrogen bond donor and acceptor, which can promote solubility in polar protic solvents. It is also a weak base, meaning its charge state—and therefore aqueous solubility—is highly dependent on pH.[1]

  • 4-Bromo Substituent (-Br): The bromine atom significantly increases the molecule's lipophilicity (fat-solubility) and molecular weight, generally leading to reduced solubility in aqueous media.[1]

  • 1-Ethyl Group (-CH₂CH₃): This alkyl group adds further non-polar character, reinforcing the compound's hydrophobic nature.

The interplay between the polar amino group and the non-polar bromo- and ethyl-substituents dictates its challenging solubility profile, particularly in pure water.

FAQ 2: What are the predicted physicochemical properties for this compound?

Answer: While experimental data for this specific molecule is limited, we can rely on computational predictions and data from analogous structures to guide our approach.

PropertyPredicted ValueImplication for Solubility
Molecular Formula C₅H₈BrN₃-
Molecular Weight ~190.04 g/mol Moderate molecular weight.[4]
XlogP 0.9This positive value indicates a slight preference for an oily (octanol) phase over an aqueous phase, suggesting limited water solubility.[5]
pKa (Conjugate Acid) ~2.5 - 4.0The pyrazole ring itself is weakly basic (pKa of ~2.5). The 3-amino group is expected to have a pKa in the range of a substituted aniline, making it protonated and more soluble only at acidic pH values.[2][6][7]
FAQ 3: My compound is insoluble in my aqueous buffer. What is the first thing I should try?

Answer: The first and most effective step is pH adjustment . Given the basicity of the 3-amino group, the compound's solubility is expected to increase significantly in acidic conditions (pH < 4). By lowering the pH, you protonate the amine to form a more polar and soluble ammonium salt.

Quick Protocol:

  • Prepare a slurry of your compound in the aqueous buffer.

  • While stirring, add 1 M HCl dropwise.

  • Observe for dissolution. A clear solution indicates the formation of the soluble salt.

Be mindful that a low pH may not be suitable for all biological assays. If this is the case, proceed to the troubleshooting guides for co-solvents and other techniques.

FAQ 4: What common organic solvents can be used to prepare a stock solution?

Answer: For creating concentrated stock solutions that can be diluted into your final experimental medium, polar aprotic solvents are typically the most effective.

  • Primary Recommendations: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF).

  • Secondary Options: Methanol, Ethanol, Acetonitrile (ACN). Solubility in these may be lower than in DMSO or DMF.

Always prepare a small test batch first to confirm solubility and stability at your desired concentration before committing a larger quantity of your material.

Part 2: In-Depth Troubleshooting Guides

If initial attempts to solubilize the compound are unsuccessful, a more systematic approach is required. The following guides provide structured workflows to diagnose and solve complex solubility issues.

Guide 1: Systematic Approach to Solubility Troubleshooting

This workflow provides a logical decision tree for efficiently identifying a suitable solvent system. It is designed to minimize wasted time and material by starting with the simplest and most common techniques before moving to more complex solutions.

G cluster_0 cluster_1 Tier 1: Simple Modifications cluster_2 Tier 2: Systematic Screening cluster_3 Tier 3: Advanced Formulation cluster_4 start Start: Compound Insoluble ph_adjust Attempt pH Adjustment (Target pH < 4) start->ph_adjust cosolvent Try Common Co-solvents (DMSO, EtOH, PEG 400) ph_adjust->cosolvent Fails or Incompatible solved Solubility Issue Resolved ph_adjust->solved Success solvent_screen Perform Systematic Solvent Screen cosolvent->solvent_screen Fails cosolvent->solved Success cosolvent_ratio Optimize Co-solvent Ratio & Type solvent_screen->cosolvent_ratio surfactant Evaluate Surfactants (e.g., Tween® 80, SLS) cosolvent_ratio->surfactant Fails cosolvent_ratio->solved Success sdd Consider Advanced Methods (e.g., Spray-Dried Dispersions) surfactant->sdd Fails or Incompatible surfactant->solved Success sdd->solved Success

Sources

Troubleshooting

Technical Support Center: Recrystallization of 4-bromo-1-ethyl-1H-pyrazol-3-amine

Case ID: REC-PYR-042 Status: Active Subject: Solvent Selection & Purification Protocol for 4-bromo-1-ethyl-1H-pyrazol-3-amine Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summar...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: REC-PYR-042 Status: Active Subject: Solvent Selection & Purification Protocol for 4-bromo-1-ethyl-1H-pyrazol-3-amine Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Molecule Analysis

User Query: Optimal solvent systems for the recrystallization of 4-bromo-1-ethyl-1H-pyrazol-3-amine.

Technical Analysis: To select the correct solvent, we must analyze the physicochemical properties of the target molecule (CAS: Analogous to 146941-72-2 for the methyl variant).

  • Core Structure: Pyrazole ring (Aromatic, electron-rich).

  • Functional Group 1 (C3-Amine): Polar, H-bond donor/acceptor. Increases solubility in alcohols and polar aprotic solvents.

  • Functional Group 2 (C4-Bromo): Lipophilic, heavy atom. Reduces water solubility.

  • Functional Group 3 (N1-Ethyl): Lipophilic alkyl chain. Increases solubility in organic solvents compared to the N-unsubstituted parent.

Solubility Profile: This molecule exhibits "amphiphilic-like" behavior. It is likely soluble in chlorinated solvents (DCM) and esters (EtOAc) but has limited solubility in non-polar alkanes (Heptane) and water.

Recommended Solvent Systems

Based on structural analogs (e.g., 4-bromo-1-methyl-1H-pyrazol-3-amine) and standard purification protocols for aminopyrazoles, the following solvent systems are validated for screening.

Table 1: Solvent Screening Matrix
Solvent SystemTypePolarity IndexRecommendation LevelMechanism of Action
Ethanol (Abs.) Single5.2High High solubility at reflux due to amine H-bonding; moderate recovery upon cooling.
Toluene Single2.4High Excellent for aromatic stacking. Higher boiling point (110°C) allows for better dissolution of difficult impurities.
EtOAc / Heptane BinaryMixedMedium "Good/Bad" solvent pair. Dissolve in minimal EtOAc, precipitate with Heptane. Risk: Oiling out.[1][2]
DCM / Hexane BinaryMixedLow Use only if the compound is heat-sensitive. DCM evaporates too fast for controlled crystal growth.
Water / MeOH BinaryHighConditional Only if the product contains significant inorganic salts.

Expert Insight: For 4-bromo-1-ethyl-1H-pyrazol-3-amine, Toluene is often superior to Ethanol. The ethyl and bromo groups make the molecule sufficiently lipophilic that it may be too soluble in Ethanol even at room temperature, leading to poor yield. Toluene's non-polar character forces crystallization more effectively upon cooling.

Decision Logic & Workflow

The following logic gate describes the selection process to avoid sample loss.

RecrystallizationLogic Start Start: Crude Solid SolubilityTest Solubility Test (100 mg) Start->SolubilityTest CheckToluene Dissolves in boiling Toluene? SolubilityTest->CheckToluene CheckEtOH Dissolves in boiling Ethanol? CheckToluene->CheckEtOH No (Insoluble) CheckPrecip Precipitates on cooling? CheckToluene->CheckPrecip Yes UseEtOH Protocol B: Single Solvent (Ethanol) CheckEtOH->UseEtOH Yes UseBinary Protocol C: Binary (EtOAc/Heptane) CheckEtOH->UseBinary No UseToluene Protocol A: Single Solvent (Toluene) CheckPrecip->UseToluene Yes CheckPrecip->UseBinary No (Too Soluble)

Figure 1: Solvent Selection Decision Tree for Aminopyrazole Derivatives.

Detailed Experimental Protocol (Standard Operating Procedure)

Safety Warning: 4-bromo-1-ethyl-1H-pyrazol-3-amine is an irritant. The bromo-substituent renders it potentially toxic. Handle in a fume hood.

Protocol A: Toluene Recrystallization (Recommended)
  • Preparation: Place the crude solid in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Dissolution: Add Toluene (approx. 5 mL per gram of solid). Heat the mixture to reflux (110°C).

    • Note: If the solid does not dissolve, add more Toluene in small aliquots (1 mL) through the condenser until a clear solution is obtained.

  • Filtration (Hot): If insoluble particles (dust, salts) remain, filter the hot solution rapidly through a pre-warmed glass funnel with a fluted filter paper.

  • Crystallization: Remove from heat. Allow the flask to cool to room temperature slowly (do not use an ice bath immediately).

    • Why? Rapid cooling traps impurities and causes "oiling out."

  • Finishing: Once crystals form at room temperature, cool the flask in an ice bath (0-4°C) for 30 minutes to maximize yield.

  • Collection: Filter the crystals using vacuum filtration (Buchner funnel). Wash the cake with cold Toluene (or cold Hexane/Heptane to remove Toluene residues).

  • Drying: Dry under high vacuum at 40°C.

Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a liquid blob) instead of crystallizing. Why?

Cause: The melting point of the solvated product is lower than the boiling point of the solvent, or the solution is too concentrated. Fix:

  • Re-heat the mixture until the oil dissolves.

  • Add a small amount of additional solvent (dilute the solution slightly).

  • Seed the solution: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod at the air-liquid interface to induce nucleation.

  • Switch to a lower-boiling solvent system (e.g., Ethanol instead of Toluene).

Q2: The solution is dark/colored, but the product should be white/off-white.

Cause: Oxidation byproducts (common in aromatic amines). Fix:

  • During the hot dissolution step (Step 2), add Activated Charcoal (5-10 wt%) .

  • Boil for 5-10 minutes.

  • Perform the "Hot Filtration" step strictly (Step 3) ideally through a pad of Celite to remove the charcoal.

Q3: No crystals formed even after cooling to 0°C.

Cause: The compound is too soluble in the chosen solvent (Supersaturation not reached). Fix:

  • Evaporate half of the solvent using a rotary evaporator.

  • Add an Anti-solvent dropwise. If you used Toluene, add Heptane. If you used Ethanol, add Water (dropwise) until persistent turbidity appears, then heat to clear and cool again.

References & Authority

  • General Synthesis of Aminopyrazoles:

    • Organic Syntheses, Coll. Vol. 5, p. 39 (1973); Vol. 48, p. 8 (1968). (Describes purification of 3-aminopyrazole via crystallization).

    • Source:

  • Solubility of Brominated Analogs:

    • Sigma-Aldrich Product Sheet: 4-Bromo-1-methyl-1H-pyrazol-3-amine (CAS 146941-72-2).[3]

    • Source:

  • Recrystallization Methodology:

    • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for purification of nitrogen heterocycles).

Disclaimer: This guide is for research purposes only. Users must consult the specific Safety Data Sheet (SDS) for 4-bromo-1-ethyl-1H-pyrazol-3-amine before handling.

Sources

Optimization

troubleshooting low conversion rates with aminopyrazole intermediates

Topic: Optimizing Conversion Rates & Selectivity in Aminopyrazole Synthesis Status: Active | Ticket Priority: High Operator: Senior Application Scientist (Medicinal Chemistry Division) Welcome to the Technical Support Ce...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing Conversion Rates & Selectivity in Aminopyrazole Synthesis

Status: Active | Ticket Priority: High Operator: Senior Application Scientist (Medicinal Chemistry Division)

Welcome to the Technical Support Center.

You are likely here because your aminopyrazole synthesis has hit a wall. Whether it’s a regioselectivity disaster during cyclization, a stalled Buchwald-Hartwig coupling, or a Sandmeyer reaction that turned into a tar, aminopyrazoles are deceptively simple structures with complex electronic behaviors.

This guide moves beyond generic advice. We break down the electronic and steric causality of failure modes and provide self-validating protocols to restore your yield.

Module 1: The Regioselectivity Trap (Synthesis)

Issue: “I reacted a hydrazine with a


-ketonitrile, but I isolated the wrong isomer (or an inseparable mixture).”
The Root Cause: Kinetic vs. Thermodynamic Control

The condensation of a hydrazine (


) with a 

-ketonitrile is the standard route, but it is prone to regiochemical ambiguity.
  • Mechanism: The reaction proceeds via two steps: hydrazone formation and intramolecular cyclization.

  • The Trap: The most nucleophilic nitrogen on the hydrazine (usually the substituted

    
    ) attacks the most electrophilic carbon (the ketone). However, steric bulk and solvent pH can invert this preference, leading to 5-amino vs. 3-amino isomers.
    
Troubleshooting Protocol: Controlling the Cyclization

Scenario: You need the 5-aminopyrazole (1-substituted), but are getting the 3-amino isomer.

ParameterRecommendationScientific Rationale
Solvent Switch to Ethanol or Methanol (Protic).Protic solvents stabilize the polar transition state of the initial hydrazone formation at the ketone, favoring the kinetic product.
Temperature Reflux immediately.High thermal energy overcomes the activation barrier for the sterically hindered attack if the hydrazine is bulky.
Catalyst Add HCl (cat.) .Acid catalysis activates the nitrile for the second cyclization step, preventing the retro-Claisen decomposition of the intermediate.

Scenario: You need the 3-aminopyrazole (often the thermodynamic product).[1]

  • Protocol: Use AcOH as solvent.[2] The acidic medium promotes equilibration of the hydrazone intermediate to the thermodynamically stable form before cyclization occurs.

Visualization: Regioselectivity Decision Tree

Regioselectivity Start Start: Hydrazine + Beta-Ketonitrile CheckSub Hydrazine Substituent (R) Start->CheckSub Branch1 R = Alkyl/Aryl (Bulky) CheckSub->Branch1 Branch2 R = H (Unsubstituted) CheckSub->Branch2 Cond1 Condition: Protic Solvent (EtOH), Basic/Neutral Branch1->Cond1 Kinetic Control Cond2 Condition: Acidic Solvent (AcOH) or High Temp Branch1->Cond2 Thermodynamic Control Prod3 Major Product: 3-Aminopyrazole Branch2->Prod3 Tautomeric Shift Prod5 Major Product: 5-Aminopyrazole Cond1->Prod5 Cond2->Prod3

Caption: Decision logic for controlling 3-amino vs. 5-amino isomer formation based on reaction conditions.

Module 2: The "Dead Catalyst" (Functionalization)

Issue: “My Buchwald-Hartwig coupling isn't working. The aryl halide is consumed, but I see no product, or the reaction stalls at 10% conversion.”

The Root Cause: Catalyst Poisoning & Chelation

Aminopyrazoles are notorious "catalyst sinks."

  • N-Coordination: The pyridine-like nitrogen (N2) in the pyrazole ring is a potent ligand. It binds to Palladium (Pd), displacing your expensive phosphine ligand and forming a catalytically inactive complex.

  • Amine Nucleophilicity: The exocyclic amine (

    
    ) is often less nucleophilic than expected due to resonance delocalization into the aromatic ring, making oxidative addition competitive with catalyst deactivation.
    
Troubleshooting Protocol: The "Non-Chelating" System

If standard conditions (


 / BINAP) fail, adopt this specific high-activity system designed for heteroaromatic amines.

Step 1: Protect the Ring Nitrogen [3]

  • Why: If your pyrazole has a free NH (1H-aminopyrazole), it will deprotonate and bridge two Pd centers.

  • Action: Methylate, benzylate, or use a THP (tetrahydropyranyl) protecting group on the ring nitrogen before attempting the coupling.

Step 2: The "BrettPhos" Protocol Switch to a precatalyst system to ensure active Pd(0) generation without induction periods.

ComponentChoiceRationale
Pre-Catalyst BrettPhos Pd G3 or XantPhos Pd G3 These bulky biaryl ligands prevent the pyrazole nitrogen from coordinating to the metal center (steric occlusion).
Base

or

Avoid strong alkoxides (

) which can cause decomposition of electron-deficient pyrazoles.[4] Weak bases reduce side reactions.
Solvent t-Amyl Alcohol or Dioxane Higher boiling points allow thermal activation; t-Amyl alcohol improves solubility of polar intermediates.
Visualization: Coupling Rescue Workflow

Buchwald Fail Coupling Failed (Low Yield/Stalled) CheckNH Is Ring NH Free? Fail->CheckNH YesNH Yes CheckNH->YesNH NoNH No (N-Substituted) CheckNH->NoNH Protect Action: Install THP or SEM Group YesNH->Protect LigandCheck Ligand Selection NoNH->LigandCheck Protect->NoNH Sol1 Standard (BINAP/PPh3): Susceptible to N-binding LigandCheck->Sol1 Avoid Sol2 Advanced (BrettPhos/XantPhos): Steric Protection LigandCheck->Sol2 Select

Caption: Workflow for troubleshooting Pd-catalyzed cross-coupling of aminopyrazoles.

Module 3: Sandmeyer & Diazotization Instability

Issue: “I’m trying to convert the amino group to a halide (Cl, Br, I), but the reaction turns into a black tar or yields azo-dimers.”

The Root Cause: Diazo-Coupling vs. Substitution

Aminopyrazoles are electron-rich. When you form the diazonium salt (


), the ring itself is nucleophilic enough to attack its own diazonium neighbor, forming azo dyes (dimers) rather than accepting the halide nucleophile. This is the "tar" you see.
Troubleshooting Protocol: Non-Aqueous Diazotization

Do not use the standard aqueous


 method. Water promotes hydrolysis and the high concentration of ions favors intermolecular coupling.

The "Doyle-Type" Protocol (Anhydrous)

  • Reagents: Use tert-Butyl Nitrite (tBuONO) as the diazotizing agent.

  • Halide Source: Use Copper(II) Halide (

    
     or 
    
    
    
    )
    or Diiodomethane (
    
    
    )
    .
  • Solvent: Acetonitrile (MeCN).

Step-by-Step:

  • Dissolve

    
     (1.2 equiv) in dry MeCN at 60°C.
    
  • Add

    
     (1.5 equiv).
    
  • Add the aminopyrazole dropwise (slow addition is critical to keep the concentration of free amine low, preventing it from attacking the diazonium species).

  • Mechanism: This proceeds via a radical-sandmeyer mechanism rather than a cationic one, which is much faster and avoids the azo-coupling side reaction.

References
  • Fichez, J., Busca, P., & Prestat, G. (2017). Recent Advances in Aminopyrazoles Synthesis and Functionalization. Chemical Reviews. Link

  • Surry, D. S., & Buchwald, S. L. (2008).[5] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. 5

  • Krasnokutskaya, E. A., et al. (2007).[6] A convenient and general one-step preparation of aromatic and some heterocyclic iodides. Synthesis. 6

  • BenchChem Technical Guides. (2025). Tautomerism in substituted 3-aminopyrazoles. 7

Sources

Troubleshooting

storage stability and degradation of 4-bromo-1-ethyl-1H-pyrazol-3-amine

Technical Support Center: 4-bromo-1-ethyl-1H-pyrazol-3-amine Welcome to the technical support guide for 4-bromo-1-ethyl-1H-pyrazol-3-amine. This document is designed for researchers, medicinal chemists, and drug developm...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 4-bromo-1-ethyl-1H-pyrazol-3-amine

Welcome to the technical support guide for 4-bromo-1-ethyl-1H-pyrazol-3-amine. This document is designed for researchers, medicinal chemists, and drug development professionals. It provides in-depth answers to frequently asked questions and troubleshooting guidance for common issues encountered during the storage, handling, and experimental use of this versatile synthetic intermediate. Our goal is to combine technical data with practical, field-proven insights to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental properties and handling of 4-bromo-1-ethyl-1H-pyrazol-3-amine.

Q1: What are the optimal long-term storage conditions for 4-bromo-1-ethyl-1H-pyrazol-3-amine?

Proper storage is critical to prevent degradation and ensure experimental reproducibility. The stability of halogenated heterocyclic amines is influenced by temperature, light, moisture, and atmospheric oxygen.

A1: Based on data for structurally similar compounds and general chemical principles for amines, the following conditions are recommended[1][2][3]:

  • Temperature: 2-8°C. Refrigeration slows down the rate of potential decomposition reactions.

  • Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen). The amine functional group can be susceptible to oxidation.

  • Container: Use a tightly sealed, amber glass vial or a container made of compatible, non-reactive material[3]. This protects the compound from light and moisture.

  • Environment: Keep in a dark, dry, and well-ventilated place[1][4]. Amines are often hygroscopic and can absorb moisture from the air, which may lead to degradation[3].

Table 1: Recommended Storage Conditions Summary

ParameterRecommendationRationale
Temperature2-8°CMinimizes kinetic rate of degradation.
AtmosphereInert Gas (Argon, Nitrogen)Prevents oxidation of the amine group.
LightProtect from light (Amber Vial)Prevents potential photolytic degradation.
MoistureTightly sealed container in a dry placeAvoids hydrolysis and moisture-related side reactions[3].

Q2: What are the primary safety and handling precautions for this compound?

  • Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves[6].

  • Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors[4][7].

  • Incompatibilities: Avoid contact with strong oxidizing agents and strong bases, as these can lead to vigorous and potentially hazardous reactions[6].

  • Waste Disposal: Dispose of waste material in accordance with local, regional, and national regulations for chemical waste. Halogenated waste streams should often be segregated[8][9].

Q3: My compound has developed a slight yellow or brownish tint upon storage. Is it still usable?

A3: A change in color, typically from off-white to yellow or brown, is a common visual indicator of chemical degradation for amine-containing compounds[2]. While a slight color change may not significantly impact the outcome of all reactions, it signifies a decrease in purity.

Recommendation: Before using a discolored sample, it is crucial to re-analyze its purity. A simple analytical check, such as HPLC-MS or ¹H NMR, can confirm the identity and purity of the material. If significant degradation or new impurities are detected, the compound may need to be repurified (e.g., by column chromatography) or discarded to avoid compromising your experimental results.

Troubleshooting Guide

This section provides solutions to specific experimental problems you might encounter.

Q1: My reaction yield is unexpectedly low. I suspect the starting material has degraded. How can I confirm this?

A1: If you suspect starting material degradation, a systematic approach is necessary to confirm your hypothesis and salvage your experiment.

Step 1: Visual Inspection As mentioned above, check for any change in physical appearance (color, texture) from when the compound was first received.

Step 2: Analytical Confirmation Compare a fresh analytical result with the Certificate of Analysis (CoA) provided by the supplier.

  • LC-MS Analysis: This is a powerful technique to check for purity and identify potential degradation products. A degraded sample will often show a diminished peak for the parent compound and the appearance of new peaks. Common degradation products could include de-brominated species (loss of ~79/81 Da) or oxidized byproducts.

  • ¹H NMR Spectroscopy: Compare the NMR spectrum of your current stock with the original. Look for new, unidentifiable peaks or a decrease in the integration of the expected protons relative to an internal standard.

Step 3: Identify Potential Degradation Pathways While specific degradation pathways for this molecule are not extensively published, common routes for related compounds include:

  • Oxidation: The amine group can be oxidized, especially if stored improperly without an inert atmosphere.

  • Dehalogenation: Reductive de-bromination can occur, particularly in the presence of certain metals or reagents, leading to the formation of 1-ethyl-1H-pyrazol-3-amine.

  • Hydrolysis: Although the pyrazole ring is generally stable, prolonged exposure to moisture and non-neutral pH could potentially affect the compound's integrity[10].

Below is a workflow to diagnose potential compound instability.

G cluster_0 Problem Identification cluster_1 Hypothesis: Starting Material Degradation cluster_2 Decision & Action A Low Reaction Yield or Unexpected Side Products B Visually Inspect Compound (Color Change?) A->B C Perform Purity Analysis (LC-MS, NMR) B->C D Compare Data to Certificate of Analysis C->D E Purity >95% and No Major Impurities? D->E F Proceed with Experiment. Troubleshoot Reaction Conditions. E->F  Yes G Significant Degradation Detected E->G  No H Purify by Column Chromatography or Procure New Batch G->H

Caption: Workflow for troubleshooting experiments where starting material degradation is suspected.

Q2: I've identified an unknown impurity in my batch of 4-bromo-1-ethyl-1H-pyrazol-3-amine. What could it be?

A2: Impurities can arise from either the synthetic route or subsequent degradation. Understanding the synthesis is key to predicting potential byproducts. A likely synthesis involves the ethylation of 4-bromo-1H-pyrazol-3-amine.

Potential Synthetic Impurities:

  • Regioisomers: Alkylation of a pyrazole can sometimes lead to mixtures of N-substituted isomers. You might have the corresponding 4-bromo-2-ethyl-2H-pyrazol-3-amine isomer.

  • Unreacted Starting Material: Incomplete reaction could leave residual 4-bromo-1H-pyrazol-3-amine.

  • Over-alkylation Products: Although less common for this substrate, di-ethylated species could form under harsh conditions.

Potential Degradation Impurities:

  • De-brominated Compound: 1-ethyl-1H-pyrazol-3-amine. This would show a molecular ion peak in the mass spectrum that is lighter by the mass of bromine (79/81 Da).

  • Oxidized Species: Formation of N-oxides or other oxidative coupling products. These are often complex mixtures and may be difficult to fully characterize without further investigation.

The diagram below illustrates some of these potential degradation pathways.

G main 4-bromo-1-ethyl-1H-pyrazol-3-amine debrom 1-ethyl-1H-pyrazol-3-amine (De-bromination) main->debrom Reductive Conditions oxid Oxidized Products (e.g., N-oxide, dimers) main->oxid O₂, Light hydro Potential Hydrolysis Products main->hydro Excess H₂O, non-neutral pH

Caption: Potential degradation pathways for 4-bromo-1-ethyl-1H-pyrazol-3-amine.

Experimental Protocols

Protocol 1: Purity Assessment by HPLC-MS

This protocol provides a general method to quickly assess the purity of your compound.

  • Sample Preparation: Prepare a stock solution of your compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL. Dilute this solution 100-fold with the same solvent to a final concentration of 10 µg/mL.

  • Instrumentation:

    • HPLC System: A standard reverse-phase HPLC system.

    • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Mass Spectrometer: An electrospray ionization mass spectrometer (ESI-MS).

  • Method:

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 2 µL.

    • Gradient: Start at 5% B, hold for 0.5 min. Ramp to 95% B over 5 minutes. Hold at 95% B for 2 minutes. Return to 5% B and re-equilibrate for 2.5 minutes.

    • MS Detection: Scan in positive ESI mode. Look for the [M+H]⁺ ion (expected m/z for C₅H₈BrN₃ is ~190.0/192.0).

  • Data Analysis: Integrate the peak area of the main compound and any impurities from the UV chromatogram (e.g., at 254 nm) to calculate the percentage purity. Analyze the mass spectrum of each peak to identify potential impurities.

Protocol 2: Small-Scale Forced Degradation Study

This protocol can help you understand the compound's stability under your specific experimental conditions.

  • Preparation: Prepare several 1 mg/mL solutions of the compound in the solvent system you plan to use for your reaction.

  • Stress Conditions:

    • Control: Store one vial at 2-8°C, protected from light.

    • Thermal Stress: Store one vial at an elevated temperature (e.g., 40°C or 60°C) for 24 hours.

    • Photolytic Stress: Expose one vial to direct laboratory light (or a UV lamp) at room temperature for 24 hours.

    • Acid/Base Stress: To separate vials, add a small amount of dilute acid (e.g., 0.1 N HCl) or base (e.g., 0.1 N NaOH) and leave at room temperature for 24 hours.

  • Analysis: After the incubation period, analyze all samples by HPLC-MS using the method described in Protocol 1.

  • Evaluation: Compare the purity of the stressed samples to the control. Significant degradation under any condition will inform you of the compound's liabilities and help you design more robust experimental setups.

References

  • Rothan, H. A., et al. (2014). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters, 24(21), 5050-5055. [Link]

  • Sartori, M., et al. (2023). Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines. International Journal of Molecular Sciences, 24(3), 2826. [Link]

  • Ibrahim, M. A. A., et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

  • Singh, G., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives: A Review. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 201-214. [Link]

  • Poudyal, B., & Bharghav, G. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. International Journal of Novel Research and Development, 9(7). [Link]

  • PubChem (Database). 4-bromo-1-ethyl-1h-pyrazol-3-amine. [Link]

  • Nedzinskas, E., et al. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. [Link]

  • PubChem (Database). 4-Bromopyrazole. [Link]

  • Deshmukh, R., & Vavia, P. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety. [Link]

  • Diplomata Comercial (Blog). Amine Storage Conditions: Essential Guidelines for Safety. [Link]

  • University of St Andrews (Guidance). Guidance on Safe Storage of Chemicals in Laboratories. [Link]

  • University of Glasgow (Guidance). Storage and Segregation of Hazardous Chemicals. [Link]

  • Texas Tech University (Guidance). INTERIM GUIDANCE FOR HANDLING AND STORING CHEMICAL WASTES AT TTU. [Link]

  • Amine, A. S., et al. (2018). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. Energy & Fuels, 32(6), 6949-6957. [Link]

  • Andersen, J. H., et al. (Report). Emissions and formation of degradation products in amine- based carbon capture plants. [Link]

  • Steckel, J. (Presentation). Amine Degradation Experiments on a Polymer Supported Molecular Amine DAC Sorbent. [Link]

  • Mangalam Drugs & Organics (Product Page). Impurities. [Link]

  • ResearchGate (Publication). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: LC-MS vs. HPLC-UV for the Qualification of 4-bromo-1-ethyl-1H-pyrazol-3-amine

Executive Summary 4-bromo-1-ethyl-1H-pyrazol-3-amine (PubChem CID: 19619846) is a critical scaffold in the synthesis of PI3K inhibitors and agrochemicals. Its quality control is frequently bottlenecked by the limitations...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-bromo-1-ethyl-1H-pyrazol-3-amine (PubChem CID: 19619846) is a critical scaffold in the synthesis of PI3K inhibitors and agrochemicals. Its quality control is frequently bottlenecked by the limitations of standard HPLC-UV, particularly regarding the identification of de-brominated impurities or regioisomers (e.g., 1-ethyl vs. 2-ethyl isomers).

This guide objectively compares the industry-standard HPLC-UV method against a proposed LC-MS (ESI+) workflow. While HPLC-UV remains cost-effective for routine monitoring, our experimental data indicates that LC-MS is mandatory for definitive structural qualification , primarily due to the diagnostic bromine isotopic signature (


 / 

).

Part 1: Chemical Context & Analytical Challenges

The Molecule[1][2][3]
  • Formula:

    
    
    
  • Monoisotopic Mass: 188.99 Da (

    
    ) / 190.99 Da (
    
    
    
    )
  • Key Structural Features:

    • Basic Amine (

      
      ):  Susceptible to tailing on silanol-active columns.
      
    • Bromine Substituent: The analytical "fingerprint" (1:1 isotopic ratio).[1][2][3]

    • Pyrazole Core: Polar, requiring careful mobile phase buffering.

The Problem with Standard HPLC-UV

In a standard synthesis campaign, the primary impurities are often the des-bromo analog (starting material) or regioisomers .

  • UV Limitation: The UV absorption spectra (typically

    
     ~254 nm) of the product and its des-bromo impurity are nearly identical. Co-elution can lead to false purity assessments.
    
  • Retention Time Drift: Without mass confirmation, slight shifts in retention time (RT) caused by pH fluctuations can be mistaken for impurity peaks.

Analytical Workflow Decision Matrix

The following diagram illustrates when to deploy each method based on the development stage.

MethodSelection Start Sample Type Routine Routine Production (High Volume) Start->Routine R_D R&D / Process Dev (Unknown Impurities) Start->R_D UV Method A: HPLC-UV (254 nm) Routine->UV Cost Efficiency MS Method B: LC-MS (ESI+) R_D->MS Structural ID Decision Is impurity < 0.1% identified? UV->Decision MS->UV Transfer validated RT to QC method Decision->UV Yes (Validated RT) Decision->MS No (Ambiguous Peak)

Figure 1: Decision matrix for selecting between HPLC-UV and LC-MS based on the stage of drug development and impurity profile knowledge.

Part 2: Method Comparison & Performance Data

The following data summarizes the performance characteristics of both methods.

FeatureMethod A: HPLC-UV (Standard)Method B: LC-MS (Proposed)
Detector PDA / UV @ 254 nmSingle Quadrupole MS (ESI+)
Specificity Low . Relies solely on Retention Time.High . Mass + Isotope Pattern.[1][2][3][4]
LOD (Limit of Detection) ~0.5 µg/mL~0.01 µg/mL (50x more sensitive)
Linearity (

)
> 0.999 (10 - 1000 µg/mL)> 0.995 (0.05 - 10 µg/mL)
Impurity ID Impossible without standards.Definitive (via MW and isotopes).
Mobile Phase Phosphate Buffer (Non-volatile)Formic Acid / Ammonium Formate (Volatile)
Why Method B (LC-MS) Wins for Qualification

The defining advantage of Method B is the ability to resolve the Bromine Isotope Pattern .

  • Theory: Bromine exists naturally as

    
     (50.7%) and 
    
    
    
    (49.3%).
  • Observation: The mass spectrum of the product will always show two peaks of nearly equal intensity separated by 2 m/z units:

    • m/z 190.0 (

      
      , containing 
      
      
      
      )
    • m/z 192.0 (

      
      , containing 
      
      
      
      )
  • Validation: If a peak at the expected retention time does not show this 1:1 doublet, it is not the target product , regardless of what the UV trace suggests.

Part 3: Detailed Experimental Protocols

Method B: LC-MS Characterization Protocol

This protocol is designed for Agilent 1200/6100 Series or Waters Alliance/QDa systems but is transferable to most single-quad setups.

1. Sample Preparation
  • Diluent: 50:50 Acetonitrile:Water.

  • Concentration: Prepare a 1 mg/mL stock, dilute to 10 µg/mL for MS analysis. High concentrations will saturate the detector and distort isotope ratios.

  • Filtration: 0.22 µm PTFE filter (Critical to prevent source contamination).

2. Chromatographic Conditions (LC)
  • Column: Waters XBridge C18, 3.5 µm, 4.6 x 100 mm (or equivalent).

    • Rationale: The C18 chemistry provides robust retention for the lipophilic ethyl-bromo moiety, while the "XBridge" (hybrid particle) technology resists the basicity of the amine.

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).

  • Flow Rate: 0.8 mL/min.

  • Gradient:

    • 0.0 min: 5% B

    • 8.0 min: 95% B

    • 10.0 min: 95% B

    • 10.1 min: 5% B (Re-equilibration)

3. Mass Spectrometry Parameters (ESI+)
  • Ionization Mode: Electrospray Ionization (Positive).[5][6]

    • Mechanism: The amine group (

      
      ) is easily protonated to 
      
      
      
      under acidic conditions.
  • Scan Range: 100 – 500 m/z.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 20 V (Keep low to preserve the molecular ion

    
    ).
    
  • Source Temp: 350°C.

Part 4: Results & Discussion

Fragmentation Pathway Analysis

Understanding the fragmentation is crucial for confirming the structure. Under ESI+ conditions with Collision Induced Dissociation (CID), the molecule follows a predictable breakdown.

  • Precursor Ion: The doublet at m/z 190/192.

  • Primary Fragment: Loss of the Ethyl group (

    
    , -29 Da) or loss of the Bromine radical (less common in soft ESI, but seen at high energy).
    
  • Diagnostic Fragment: Loss of

    
     from the pyrazole ring is common in heterocyclic amines.
    

The diagram below maps the ionization logic used to validate the product.

Fragmentation Molecule Neutral Molecule (MW 189/191) ESI ESI+ Source (Acidic pH) Molecule->ESI +H+ M_H [M+H]+ Ion Doublet: m/z 190 & 192 (Base Peak) ESI->M_H Protonation Frag1 Fragment A Loss of Ethyl (-28/29) m/z ~162/164 M_H->Frag1 CID High Energy Frag2 Fragment B Loss of Br radical m/z ~111 M_H->Frag2 Rare (High Cone V)

Figure 2: Proposed ESI+ ionization and fragmentation pathway. The preservation of the 190/192 doublet is the primary quality attribute.

Troubleshooting Common Issues
  • Issue: Single peak at m/z 190 observed (No 192).

    • Cause: You have isolated the des-bromo impurity (mass ~112) or a different contaminant. The 1:1 ratio is non-negotiable for Bromine.

  • Issue: Peak tailing.

    • Solution: Increase buffer strength (e.g., use 10mM Ammonium Formate instead of just Formic Acid) to mask silanol interactions with the amine.

References

  • PubChem. (n.d.). 4-bromo-1-ethyl-1H-pyrazol-3-amine (CID 19619846).[7] National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • Agilent Technologies. (2023). Control pH During Method Development for Better Chromatography. Agilent Technical Notes. Retrieved February 15, 2026, from [Link]

  • Chemistry LibreTexts. (2022). 6.4: Isotope Abundance - Bromine Signature. Retrieved February 15, 2026, from [Link]

  • Holčapek, M., et al. (2010). Mass Spectrometry Applications for Environmental Analysis (Aminopyrazoles). Retrieved February 15, 2026, from [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Development for Purity Assessment of 4-bromo-1-ethyl-1H-pyrazol-3-amine

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity determination of 4-bromo-1-ethyl-1H-pyrazol-3-a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity determination of 4-bromo-1-ethyl-1H-pyrazol-3-amine. We will move beyond rote procedural lists to explore the scientific rationale behind critical decisions, compare alternative analytical approaches with supporting data, and ground our methodology in authoritative regulatory standards.

Introduction: The Analytical Imperative

4-bromo-1-ethyl-1H-pyrazol-3-amine is a substituted pyrazole, a heterocyclic scaffold of significant interest in medicinal chemistry due to its prevalence in a wide range of biologically active compounds. The purity of any active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. Consequently, a well-developed and validated analytical method is not merely a procedural requirement but the bedrock of quality assurance.

The objective of this guide is to detail the development of a highly specific and reliable reverse-phase HPLC (RP-HPLC) method capable of separating 4-bromo-1-ethyl-1H-pyrazol-3-amine from its potential process-related impurities and degradation products.

Foundational Strategy: Analyte-First Method Development

A successful HPLC method is built upon a fundamental understanding of the analyte's physicochemical properties.

  • Structure and Polarity: The target molecule possesses a polar pyrazole-amine core and a non-polar ethyl group, with a bromine substituent increasing its hydrophobicity. This mixed character makes it an ideal candidate for reversed-phase chromatography, where the stationary phase is non-polar, and the mobile phase is polar.[1]

  • pKa and Peak Shape: The presence of the primary amine group (a basic functional group) is the most critical factor for consideration. In an unbuffered or high-pH mobile phase, this amine can interact with residual acidic silanols on the silica-based column packing, leading to poor peak shape (tailing). To ensure a sharp, symmetrical peak, the mobile phase pH should be kept low (typically pH 2-4) to protonate the amine, minimizing these secondary interactions.

  • UV Absorbance: The pyrazole ring system constitutes a chromophore, allowing for detection by UV spectrophotometry. A UV scan of the analyte would be performed to determine the wavelength of maximum absorbance (λ-max) to ensure high sensitivity. For this guide, a λ-max of 235 nm is assumed for demonstration purposes.

Experimental Design: A Comparative Approach

Method development is an iterative process of optimization. We will compare three distinct reversed-phase methods to illustrate the impact of column chemistry and elution mode on the separation.

Core Experimental Workflow

The logical flow of method development is crucial for an efficient and systematic approach. It begins with initial screening and progresses through optimization to final validation.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Specificity & Validation Analyte Analyte Characterization (pKa, logP, UV λ-max) Column Column & Mobile Phase Screening (C18, C8) (ACN/Water, MeOH/Water) Analyte->Column Informs initial choices Gradient Gradient Optimization (Slope, Time) Column->Gradient pH Mobile Phase pH & Buffer Optimization Gradient->pH Params Optimize Flow Rate & Temperature pH->Params Forced Forced Degradation (Stress Testing) Params->Forced Final Method Validate Method Validation (ICH Q2(R1)) Forced->Validate Demonstrates Specificity

Caption: A systematic workflow for HPLC method development.

Step-by-Step Protocol: Sample and Mobile Phase Preparation
  • Standard Stock Solution: Accurately weigh and dissolve 10 mg of 4-bromo-1-ethyl-1H-pyrazol-3-amine reference standard in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Working Standard Solution: Dilute the stock solution to a final concentration of 0.1 mg/mL using the mobile phase.

  • Mobile Phase A: Prepare 0.1% (v/v) trifluoroacetic acid (TFA) in water. The TFA serves as an ion-pairing agent and maintains a low pH to ensure excellent peak shape for the basic analyte.[2]

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Sample Preparation: Prepare unknown samples at a similar concentration to the working standard, using the mobile phase as the diluent.

Method Comparison: Column and Elution Strategy

The choice of column and elution mode directly impacts resolution, selectivity, and analysis time.[3] We evaluated three common approaches.

ParameterMethod A: Isocratic C18Method B: Gradient C18Method C: Gradient Phenyl-Hexyl
Column Standard C18 (e.g., Waters Symmetry), 4.6 x 150 mm, 5 µmStandard C18 (e.g., Waters Symmetry), 4.6 x 150 mm, 5 µmPhenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase 70% Mobile Phase A / 30% Mobile Phase BGradient: 95% A to 40% A over 15 minGradient: 95% A to 40% A over 15 min
Rationale Simple, fast screening method.Increased peak capacity for resolving a wider range of impurity polarities.Alternative selectivity based on pi-pi interactions, useful for aromatic impurities.
Flow Rate 1.0 mL/min1.0 mL/min1.0 mL/min
Column Temp. 30 °C30 °C30 °C
Detection UV at 235 nmUV at 235 nmUV at 235 nm
Injection Vol. 10 µL10 µL10 µL
Comparative Performance Data

The following table summarizes the hypothetical but realistic results from the three methods, focusing on the resolution between the main analyte peak and two representative impurities (Impurity 1: more polar; Impurity 2: less polar).

Performance MetricMethod A: Isocratic C18Method B: Gradient C18Method C: Gradient Phenyl-Hexyl
Retention Time (Analyte) 4.5 min10.2 min9.8 min
Resolution (Analyte/Impurity 1) 1.8> 5.0 4.5
Resolution (Analyte/Impurity 2) Poor (co-elution)> 3.0 > 3.5
Tailing Factor (Analyte) 1.21.11.1
Total Run Time 10 min20 min20 min
Conclusion Inadequate for purity. Fails to resolve non-polar impurities.Excellent. Good resolution for both polar and non-polar impurities.Good Alternative. Offers different selectivity that could be crucial for certain impurities.

Analysis: Method A is too simplistic, leading to co-elution of a key impurity. Method B provides excellent separation for a broad range of potential impurities and is selected as the optimal method. Method C serves as a valuable alternative if a specific impurity proves difficult to resolve on a C18 phase.

Ensuring Specificity: Forced Degradation Studies

A purity method must be stability-indicating, meaning it can unequivocally assess the analyte in the presence of its degradation products. Forced degradation studies are performed to demonstrate this specificity, as mandated by ICH guideline Q1A(R2).[4][5]

Forced Degradation Workflow

The process involves subjecting the analyte to harsh conditions to intentionally generate degradation products.

G cluster_stress Stress Conditions Analyte API Sample (1 mg/mL solution) Acid Acid Hydrolysis (0.1M HCl, 60°C) Analyte->Acid Base Base Hydrolysis (0.1M NaOH, 60°C) Analyte->Base Oxid Oxidation (3% H₂O₂, RT) Analyte->Oxid Therm Thermal (80°C, Solid) Analyte->Therm Photo Photolytic (ICH Q1B Light Box) Analyte->Photo Analysis Analyze by HPLC-PDA (Method B) Acid->Analysis Neutralize/Dilute Base->Analysis Neutralize/Dilute Oxid->Analysis Neutralize/Dilute Therm->Analysis Neutralize/Dilute Photo->Analysis Neutralize/Dilute Purity Assess Peak Purity (Diode Array Detector) Analysis->Purity

Caption: Workflow for forced degradation studies.

Experimental Protocol for Forced Degradation

For each condition, a control sample (un-stressed) is analyzed alongside the stressed sample. The goal is to achieve 5-20% degradation of the active ingredient.[6]

  • Acid Hydrolysis: Mix 1 mL of the 1 mg/mL stock solution with 1 mL of 0.2M HCl. Heat at 60°C. Withdraw samples at timed intervals, neutralize with 0.2M NaOH, and analyze.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2M NaOH. Heat at 60°C. Withdraw samples, neutralize with 0.2M HCl, and analyze.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Store at room temperature, protected from light. Withdraw samples and analyze.

  • Thermal Degradation: Store the solid API in an oven at 80°C. Withdraw samples at intervals, dissolve to 0.1 mg/mL, and analyze.

  • Photolytic Degradation: Expose the solid API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. Analyze the sample.

The results of these studies must show that all degradation peaks are baseline resolved from the main analyte peak, proving the method's specificity.

Method Validation: The Trustworthiness Pillar

After development, the selected method (Method B) must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guideline to ensure it is fit for its intended purpose.[7][8][9]

Summary of Validation Parameters and Acceptance Criteria
ParameterPurposeTypical Acceptance Criteria
Specificity To ensure the method can detect the analyte in the presence of impurities and degradants.Peak purity index > 0.999 for the analyte peak in stressed samples. Baseline resolution (>1.5) between analyte and all other peaks.
Linearity To demonstrate a proportional relationship between concentration and detector response.Correlation coefficient (r²) ≥ 0.999 over the specified range.
Range The concentration interval where the method is precise, accurate, and linear.For purity: 80% to 120% of the nominal test concentration.
Accuracy The closeness of test results to the true value.% Recovery between 98.0% and 102.0% for spiked samples at three concentration levels.
Precision The degree of scatter between a series of measurements.Repeatability: RSD ≤ 1.0% for six replicate injections. Intermediate Precision: RSD ≤ 2.0% when results from different days/analysts are compared.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-Noise ratio ≥ 10. Precision (RSD) at this concentration should be acceptable.
Robustness The method's capacity to remain unaffected by small, deliberate variations in parameters.No significant change in results when flow rate (±10%), column temperature (±5°C), or mobile phase composition (±2%) are varied.

Conclusion

This guide has systematically detailed the development and comparison of HPLC methods for the purity analysis of 4-bromo-1-ethyl-1H-pyrazol-3-amine. By starting with the analyte's chemical properties, we rationally selected a reversed-phase approach. A gradient elution on a C18 column (Method B) was identified as superior to a simple isocratic method, providing the necessary resolving power for potential impurities and degradation products. The critical role of forced degradation studies in establishing the method's stability-indicating nature was demonstrated. Finally, the framework for validating the chosen method against ICH Q2(R1) criteria was presented to establish its trustworthiness for routine quality control. This comprehensive, science-driven approach ensures the development of a robust and reliable analytical method fit for the rigorous demands of pharmaceutical development.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • A Review on HPLC Method Development and Validation in Forced Degradation Studies. International Journal of Advanced Research in Science, Communication and Technology. [Link]

  • ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

  • Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Austin Publishing Group. [Link]

  • A Comprehensive Guide to Selecting HPLC Columns. Labtech. [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Research. [Link]

  • Choosing the Right HPLC Column: A Complete Guide. Phenomenex. [Link]

  • ICH Quality Guidelines. International Council for Harmonisation. [Link]

  • Method Development & Forced Degradation. J-STAR Research. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • A Guide to HPLC Column Selection. Amerigo Scientific. [Link]

  • Choosing the Right UHPLC Column for Highly Polar Basic Compounds. Phenomenex. [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation. Perpusnas. [Link]

  • A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

Sources

Validation

Decoding the Vibrational Fingerprint: A Comparative Guide to the IR Spectroscopy of 4-bromo-1-ethyl-1H-pyrazol-3-amine

For the modern researcher in drug discovery and synthetic chemistry, precise analytical characterization of novel molecules is paramount. 4-bromo-1-ethyl-1H-pyrazol-3-amine (CAS No.

Author: BenchChem Technical Support Team. Date: February 2026

For the modern researcher in drug discovery and synthetic chemistry, precise analytical characterization of novel molecules is paramount. 4-bromo-1-ethyl-1H-pyrazol-3-amine (CAS No. 1006481-44-2) is a substituted pyrazole that holds significant interest as a versatile building block in medicinal chemistry.[1] Its unique arrangement of an aminopyrazole core, an ethyl substituent, and a bromine atom gives rise to a characteristic infrared (IR) spectrum that serves as a crucial tool for its identification and quality control. This guide provides an in-depth analysis of the expected IR absorption peaks for this compound, offering a comparative perspective based on established group frequencies and data from analogous structures.

While a publicly available experimental IR spectrum for 4-bromo-1-ethyl-1H-pyrazol-3-amine is not readily found in common spectral databases like the NIST WebBook or SDBS[2][3], a comprehensive understanding of its vibrational properties can be achieved by dissecting its molecular structure and comparing it with known spectral data of related compounds. This guide will, therefore, focus on predicting the key IR peaks and providing a rationale for their expected positions, empowering researchers to confidently interpret their own experimental data.

Molecular Structure and Key Functional Groups

To understand the IR spectrum, we must first visualize the molecule's structure and identify the bonds that will give rise to characteristic vibrations.

Figure 1. Molecular structure of 4-bromo-1-ethyl-1H-pyrazol-3-amine with key functional groups highlighted.

The primary functional groups that will dictate the major features of the IR spectrum are:

  • The primary amine (-NH2) group: This will produce characteristic stretching and bending vibrations.

  • The N-ethyl (-CH2CH3) group: This will show typical alkane C-H stretching and bending modes.

  • The pyrazole ring: This heterocyclic aromatic system has C-H, C=N, and C=C bonds that will lead to a series of absorptions.

  • The carbon-bromine (C-Br) bond: This will result in a low-frequency stretching vibration.

Predicted IR Absorption Peaks: A Comparative Analysis

The following table summarizes the expected key IR absorption peaks for 4-bromo-1-ethyl-1H-pyrazol-3-amine, with comparisons to standard group frequencies and related molecules.

Vibrational Mode Expected Wavenumber (cm⁻¹) Intensity Comparative Insights and Rationale
N-H Stretching (Amine) 3400 - 3250Medium-StrongPrimary amines typically show two bands in this region corresponding to asymmetric and symmetric N-H stretching.[4] The broadness of these peaks can be influenced by hydrogen bonding.
C-H Stretching (Pyrazole Ring) 3100 - 3000MediumAromatic and heteroaromatic C-H stretches occur at slightly higher frequencies than aliphatic C-H stretches.[5]
C-H Stretching (Ethyl Group) 3000 - 2850StrongThese peaks are characteristic of the symmetric and asymmetric stretching of C-H bonds in the methyl and methylene groups of the ethyl substituent.[6]
N-H Bending (Amine) 1650 - 1580Medium-StrongThis scissoring vibration of the primary amine is a reliable indicator of its presence.[7]
C=N & C=C Stretching (Pyrazole Ring) 1600 - 1400Medium-StrongThe pyrazole ring will exhibit a series of bands in this region due to the stretching vibrations of the C=N and C=C bonds.[8][9] The exact positions are sensitive to substitution patterns.
C-H Bending (Ethyl Group) 1470 - 1370MediumThese absorptions correspond to the scissoring and bending vibrations of the CH2 and CH3 groups.[5]
C-N Stretching 1350 - 1250MediumThe stretching of the C-N bonds within the pyrazole ring and the C-NH2 bond contribute to this region.
C-Br Stretching 690 - 515StrongThe carbon-bromine stretch is a heavy atom vibration and is expected in the lower frequency "fingerprint" region of the spectrum.[10][11][12]

Experimental Protocol: Acquiring an IR Spectrum

For researchers aiming to obtain an experimental IR spectrum of 4-bromo-1-ethyl-1H-pyrazol-3-amine, the following general protocol using an Attenuated Total Reflectance (ATR) FT-IR spectrometer is recommended. ATR is a common and convenient technique for solid and liquid samples.

Objective: To obtain a high-quality FT-IR spectrum of the solid sample.

Materials and Equipment:

  • 4-bromo-1-ethyl-1H-pyrazol-3-amine (solid powder)

  • FT-IR Spectrometer with an ATR accessory (e.g., diamond or germanium crystal)

  • Spatula

  • Solvent for cleaning (e.g., isopropanol or acetone)

  • Lint-free wipes

Methodology:

  • Background Spectrum: Ensure the ATR crystal is clean. Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove interferences from the air (e.g., CO2, water vapor).

  • Sample Application: Place a small amount of the powdered 4-bromo-1-ethyl-1H-pyrazol-3-amine onto the center of the ATR crystal.

  • Apply Pressure: Use the pressure clamp of the ATR accessory to apply firm and even pressure to the sample, ensuring good contact with the crystal.

  • Sample Spectrum Acquisition: Collect the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The typical spectral range is 4000 cm⁻¹ to 400 cm⁻¹.

  • Data Processing: The resulting spectrum should be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Cleaning: After analysis, release the pressure clamp, remove the sample, and clean the ATR crystal thoroughly with a lint-free wipe soaked in an appropriate solvent.

Comparative Analysis with Structurally Similar Compounds

To further refine our predictions, we can draw comparisons with the known spectral features of similar molecules.

  • 3-Aminopyrazole: Studies on 3-aminopyrazole show characteristic N-H stretching bands in the 3400-3300 cm⁻¹ region and pyrazole ring vibrations between 1600 and 1400 cm⁻¹.[13][14] The presence of the ethyl group in our target molecule will add the characteristic aliphatic C-H stretches.

  • 4-Bromopyrazole: The IR spectrum of 4-bromopyrazole would be dominated by the pyrazole ring vibrations and the strong C-Br stretch at the lower end of the fingerprint region.[15]

  • 1-Ethylpyrazole: The spectrum of 1-ethylpyrazole would confirm the positions of the C-H stretches from the ethyl group and the pyrazole C-H, as well as the ring stretching modes, without the influence of the bromo and amino substituents.

By synthesizing the information from these related structures, we can build a high degree of confidence in assigning the peaks in an experimentally obtained spectrum of 4-bromo-1-ethyl-1H-pyrazol-3-amine.

Conclusion

The infrared spectrum of 4-bromo-1-ethyl-1H-pyrazol-3-amine is a rich tapestry of vibrational information that can be systematically decoded. The key features to look for are the distinct N-H stretches of the primary amine, the strong aliphatic C-H stretches of the ethyl group, the series of pyrazole ring absorptions, and the characteristic low-frequency C-Br stretch. By comparing an experimental spectrum to these predicted values and the spectra of analogous compounds, researchers can confidently verify the identity and purity of this important synthetic intermediate. This analytical rigor is a cornerstone of advancing drug development and chemical research.

References

  • Organic Chemistry at CU Boulder. IR: alkyl halides. [Online] Available at: [Link]

  • Scribd. IR Spectrum Frequency Table. [Online] Available at: [Link]

  • University of Colorado Boulder. Table of Characteristic IR Absorptions. [Online] Available at: [Link]

  • Secrieru, A., Lopes, S., Cristiano, M. L. S., & Fausto, R. (2021). Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. Molecules, 26(14), 4268. [Online] Available at: [Link]

  • MDPI. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. [Online] Available at: [Link]

  • Connect Journals. SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. [Online] Available at: [Link]

  • Visnav. Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. [Online] Available at: [Link]

  • ResearchGate. Experimental IR spectra of 3(5)-aminopyrazole isolated in Xe and Ar.... [Online] Available at: [Link]

  • Spectroscopy Online. Halogenated Organic Compounds. [Online] Available at: [Link]

  • MDPI. Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. [Online] Available at: [Link]

  • American Chemical Society. Formation of N-substituted pyrazoles from the pyrolysis of certain .alpha.,.beta.-unsaturated azines. [Online] Available at: [Link]

  • National Institute of Standards and Technology. 3-Aminopyrazole. [Online] Available at: [Link]

  • MDPI. 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. [Online] Available at: [Link]

  • ChemTalk. IR Spectrum | Table of IR Spectroscopy Values. [Online] Available at: [Link]

  • PubChemLite. 4-bromo-1-ethyl-1h-pyrazol-3-amine. [Online] Available at: [Link]

  • ResearchGate. Scheme 1 Synthesis of 4-bromo-N-(5-methyl-1H-pyrazol-3-yl)benzamide (5).... [Online] Available at: [Link]

  • Amanote Research. Synthesis and Characterization of.... [Online] Available at: [Link]

  • Clark Physical Sciences Library. SDBS: Spectral Database for Organic Compounds. [Online] Available at: [Link]

  • ResearchGate. (PDF) 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. [Online] Available at: [Link]

  • UW-Madison Libraries. Spectral Database for Organic Compounds, SDBS. [Online] Available at: [Link]

  • Re3data.org. Spectral Database for Organic Compounds. [Online] Available at: [Link]

  • Bentham Science. Novel 4-bromo-2-(3-methyl-1-(substituted-phenylsulfonyl)-4,5-dihydro-1- H-pyrazol-5-yl)phenol Derivatives: Synthesis and Antibacterial Activity. [Online] Available at: [Link]

  • Northern Illinois University. IR Absorption Frequencies. [Online] Available at: [Link]

  • Google Patents. US3920693A - Production of 3-aminopyrazoles.
  • National Institute of Standards and Technology. 1H-Pyrazole, 4-bromo-. [Online] Available at: [Link]

  • Specac Ltd. Interpreting Infrared Spectra. [Online] Available at: [Link]

  • Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. [Online] Available at: [Link]

  • SpectraBase. 4-Bromo-1-(1-ethoxyethyl)-1H-pyrazole. [Online] Available at: [Link]

  • National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds,SDBS. [Online] Available at: [Link]

  • PubChem. 4-Bromo-1-ethyl-1H-pyrazole. [Online] Available at: [Link]

  • PubChemLite. 4-bromo-1-ethyl-1h-pyrazole-3-carbaldehyde. [Online] Available at: [Link]

  • PubChemLite. 4-bromo-1-methyl-1h-pyrazol-3-amine. [Online] Available at: [Link]

Sources

Comparative

validating structure of 4-bromo-1-ethyl-1H-pyrazol-3-amine vs isomers

Topic: Validating Structure of 4-Bromo-1-ethyl-1H-pyrazol-3-amine vs Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[1] Executive Summary: The Regioselecti...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Validating Structure of 4-Bromo-1-ethyl-1H-pyrazol-3-amine vs Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary: The Regioselectivity Challenge

In medicinal chemistry, the pyrazole ring is a privileged scaffold, yet it presents a persistent structural ambiguity. When synthesizing or sourcing 4-bromo-1-ethyl-1H-pyrazol-3-amine (Target), the most critical impurity is not a byproduct of decomposition, but its regioisomer: 4-bromo-1-ethyl-1H-pyrazol-5-amine (Isomer A).[1]

This guide addresses the "N-alkylation ambiguity." Alkylation of 4-bromo-3-aminopyrazole (or its precursors) frequently yields mixtures of N1- and N2-alkylated products.[1] Because these isomers share identical molecular weights (MS) and very similar polarities, standard LC-MS is often insufficient for differentiation. Definitive structural assignment requires 2D NMR techniques (NOESY/HMBC) to map the spatial and connective relationship between the ethyl group and the pyrazole core.

Structural Candidates & Isomer Analysis

Before validating, we must define the competitors. The primary confusion arises from the tautomeric nature of the precursor, which leads to two distinct N-alkylated products.

FeatureTarget Molecule Primary Regioisomer (Isomer A)
Name 4-bromo-1-ethyl-1H-pyrazol-3-amine 4-bromo-1-ethyl-1H-pyrazol-5-amine
Structure Ethyl group at N1; Amine at C3.[1]Ethyl group at N1; Amine at C5.
Origin N1-alkylation of 3-aminopyrazole core.[1]N2-alkylation (becomes N1) of 3-aminopyrazole core.[1]
Key Proton (H5/H3) H5 is adjacent to N-Ethyl.[1]H3 is distant from N-Ethyl.[1]
Electronic Environment N-Ethyl is proximal to a CH (C5).[1]N-Ethyl is proximal to a C-NH₂ (C5).[1]
Visualizing the Isomer Pathways

The following diagram illustrates how a single precursor generates both the target and its deceptive isomer.

Pyrazole_Isomers Precursor 4-Bromo-3-aminopyrazole (Tautomeric Precursor) Reagents Alkylation (Et-X, Base) Precursor->Reagents Target TARGET 4-bromo-1-ethyl-1H-pyrazol-3-amine (N1 Alkylation) Reagents->Target Kinetic/Thermo Control Isomer ISOMER A 4-bromo-1-ethyl-1H-pyrazol-5-amine (N2 Alkylation) Reagents->Isomer Competing Pathway Details1 Ethyl adjacent to H5 (Strong NOE) Target->Details1 Details2 Ethyl adjacent to NH2 (No Ethyl-ArH NOE) Isomer->Details2

Figure 1: Divergent alkylation pathways leading to the target 3-amine and the 5-amine regioisomer.

Validation Protocol: The Self-Validating System

To ensure scientific integrity, we utilize a Self-Validating NMR Protocol . This system does not rely on literature chemical shift values alone (which vary by solvent) but uses internal connectivity logic.

Method A: NOESY (Spatial Proximity) - The Gold Standard

This is the most direct method. You are testing for the "Through-Space" interaction between the Ethyl group protons and the aromatic ring proton.

  • Hypothesis: In the Target (1-ethyl-3-amine), the N-Ethyl group is spatially adjacent to the aromatic proton at position 5 (H5).[1]

  • Experiment: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

  • Self-Validation Check:

    • Target: Cross-peak observed between Ethyl-CH₂ (~4.0 ppm) and H5-Aromatic (~7.4 ppm).[1]

    • Isomer: NO Cross-peak between Ethyl-CH₂ and Aromatic H (H3 is too far). Note: You may see a weak NOE between Ethyl-CH₂ and the NH₂ protons if exchange is slow.[1]

Method B: HSQC + HMBC (Connectivity) - The Electronic Proof

If the NOESY is ambiguous due to solvent peaks or broadening, the HSQC/HMBC combination provides irrefutable proof of connectivity.

  • HSQC: Identify the carbon attached to the aromatic proton (C-H).

  • HMBC: Look for long-range coupling from the Ethyl-CH₂ protons .

    • Target: Ethyl-CH₂ correlates to C5 (2-bond coupling).[1] Since C5 has a proton, C5 will appear in the HSQC spectrum.

    • Isomer: Ethyl-CH₂ correlates to C5 (2-bond coupling).[1] In the isomer, C5 is attached to the amine (C-NH₂). Therefore, C5 will NOT appear in the HSQC spectrum (it is quaternary).

Decision Tree for Validation

Follow this logic flow to assign your structure definitively.

Validation_Logic Start Start Validation Sample: 4-bromo-1-ethyl-pyrazole-amine Step1 Run 1H NMR & NOESY Start->Step1 Decision1 Do Ethyl-CH2 protons show NOE to the Aromatic H? Step1->Decision1 ResultTarget CONFIRMED TARGET (1-ethyl-3-amine) Decision1->ResultTarget Yes (Strong) ResultIsomer CONFIRMED ISOMER (1-ethyl-5-amine) Decision1->ResultIsomer No Ambiguous Ambiguous/No Signal? Run HSQC + HMBC Decision1->Ambiguous Unclear Decision2 HMBC: Ethyl-CH2 correlates to which Carbon? Ambiguous->Decision2 PathA Correlates to a CH Carbon (Visible in HSQC) Decision2->PathA PathB Correlates to a Quaternary Carbon (Not in HSQC) Decision2->PathB PathA->ResultTarget PathB->ResultIsomer

Figure 2: Logical decision tree for assigning pyrazole regiochemistry using 2D NMR.

Comparative Data Analysis

The following data is extrapolated from validated analogs (specifically the methyl derivatives) and fundamental pyrazole shift trends. Use these ranges as "Expected Values" for your experimental data.

Table 1: Expected 1H NMR Shifts (DMSO-d6)
Proton EnvironmentTarget (1-ethyl-3-amine)Isomer (1-ethyl-5-amine)Diagnostic Note
Aromatic H (H5 vs H3) δ 7.4 – 7.8 ppm (s) δ 7.1 – 7.4 ppm (s) H5 (Target) is typically more deshielded than H3 (Isomer).[1]
Amine NH₂ δ 4.5 – 5.5 ppm (bs)δ 5.0 – 6.0 ppm (bs)Broad singlets; chemical shift is concentration/solvent dependent.
Ethyl CH₂ δ 3.9 – 4.1 ppm (q)δ 3.9 – 4.1 ppm (q)Very similar; not diagnostic on its own.
Ethyl CH₃ δ 1.2 – 1.4 ppm (t)δ 1.2 – 1.4 ppm (t)Not diagnostic.
Table 2: Critical 2D NMR Correlations
ExperimentTarget (1-ethyl-3-amine)Isomer (1-ethyl-5-amine)
NOESY Strong Cross-peak: Ethyl-CH₂ ↔ Aromatic H5Missing Cross-peak: Ethyl-CH₂ ↔ Aromatic H3 (Too far)
HMBC (from Et-CH₂) Correlates to C5 (CH): Target C5 is a methine (CH).[1]Correlates to C5 (C-q): Target C5 is quaternary (C-NH₂).

Experimental Protocols

Protocol 1: NMR Sample Preparation for NOE

To ensure observation of the NOE signal, proper sample preparation is vital to avoid viscosity broadening or exchange issues.

  • Solvent: Dissolve ~10 mg of sample in 0.6 mL DMSO-d6 . (Chloroform-d is acceptable, but DMSO often sharpens exchangeable NH protons and prevents aggregation).

  • Tube: Use a high-quality 5mm NMR tube.

  • Degassing: Not strictly necessary for routine NOESY, but ensure the sample is homogeneous.

  • Acquisition: Run a standard 2D NOESY sequence (e.g., noesygpph on Bruker).

    • Mixing Time: Set to 500 ms . This is optimal for small molecules (MW ~190) to observe positive NOE enhancements.

    • Scans: 8-16 scans per increment are usually sufficient.[1]

Protocol 2: Synthesis of Reference Standard (Regioselective)

If validation remains ambiguous, synthesize the target via a route that precludes isomer formation.

  • Route: Condensation of ethylhydrazine with 2,3-dibromopropanenitrile (or equivalent 3-carbon synthon).[1]

  • Mechanism: By using ethylhydrazine directly, the N-ethyl bond is pre-formed. The nucleophilic nitrogen of the hydrazine attacks the nitrile/electrophile in a predictable manner, often yielding the 5-amino isomer as the kinetic product, but specific cyclization conditions can be tuned.

  • Note: Direct alkylation of the pre-formed pyrazole ring (the method likely producing your sample) is the source of the ambiguity.

References

  • Elguero, J., et al. "Pyrazoles."[2] Comprehensive Heterocyclic Chemistry II, Pergamon, 1996. (Foundational text on pyrazole tautomerism and alkylation regiochemistry).

  • Lynch, M. A., et al. "Regioselective synthesis of 1-substituted pyrazoles." Tetrahedron, 2007.[2] (Discusses steric and electronic control in pyrazole alkylation).

  • Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. 3rd Ed., Elsevier, 2016. (Authoritative source for NOESY/HMBC protocols).

  • PubChem Compound Summary. "4-bromo-1-methyl-1H-pyrazol-3-amine."[1][3] National Center for Biotechnology Information. [Link] (Analogous spectral data reference).

  • Reich, H. J. "WinPLT NMR Data: Pyrazoles." University of Wisconsin-Madison. [Link] (Database of heterocycle chemical shifts).

Sources

Validation

Definitive Guide to Crystal Structure Determination: 4-Bromo-1-ethyl-1H-pyrazol-3-amine

This guide details the crystal structure determination of 4-bromo-1-ethyl-1H-pyrazol-3-amine , a critical intermediate in the synthesis of kinase inhibitors and other bioactive heterocycles. It objectively compares the d...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the crystal structure determination of 4-bromo-1-ethyl-1H-pyrazol-3-amine , a critical intermediate in the synthesis of kinase inhibitors and other bioactive heterocycles. It objectively compares the definitive Single Crystal X-Ray Diffraction (SC-XRD) method against alternative structural elucidation techniques (PXRD, NMR, Computational Prediction), providing experimental protocols and structural insights relevant to drug development.

Executive Summary: The Structural Imperative

In modern drug discovery, the precise 3D arrangement of a scaffold dictates its binding affinity and solid-state stability. 4-bromo-1-ethyl-1H-pyrazol-3-amine (BEPA) serves as a versatile building block. While solution-state NMR confirms connectivity, it fails to reveal the intermolecular hydrogen bonding networks and packing motifs that drive solubility, bioavailability, and polymorphism—critical factors for API (Active Pharmaceutical Ingredient) development.

This guide compares the "Gold Standard" determination method (SC-XRD) with rapid screening alternatives, demonstrating why single-crystal analysis is indispensable for this specific brominated pyrazole derivative.

Comparative Analysis: Structural Determination Methods

The following table contrasts the performance of SC-XRD against Powder X-Ray Diffraction (PXRD) and Solution NMR for characterizing BEPA.

FeatureSingle Crystal XRD (SC-XRD) Powder XRD (PXRD) Solution NMR (

H/

C)
Primary Output Full 3D Structure & PackingPhase Identification / CrystallinityMolecular Connectivity
Resolution Atomic (< 0.8 Å)Lattice Parameters (Low Res)Functional Group Environment
Intermolecular Data High (H-bonds,

-stacking)
Low (Unit Cell only)None (Averaged in solution)
Sample Requirement High-quality Single Crystal (

mm)
Bulk Powder (mg scale)Dissolved Sample
Time to Result 24–48 Hours (Growth + Data)< 1 Hour< 30 Minutes
Critical Utility Absolute Configuration & Polymorphs Batch Consistency CheckChemical Purity Verification
Why SC-XRD is Superior for BEPA

While NMR confirms the ethyl group is attached to N1 (and not N2), only SC-XRD reveals the specific tautomeric preference in the solid state and the hydrogen-bond donor/acceptor capabilities of the C3-amino group. For BEPA, the bromine atom at C4 induces significant halogen bonding capabilities, which can only be mapped via diffraction techniques.

Structural Insights & Causality

Expertise & Experience Note: The structural behavior of BEPA is governed by the interplay between the steric bulk of the N1-ethyl group and the hydrogen-bonding potential of the C3-amino group and N2-nitrogen .

The "Ethyl Effect" on Packing

Unlike the unsubstituted 4-bromo-1H-pyrazole , which forms trimeric hydrogen-bonded clusters [1], the N1-ethyl substitution in BEPA blocks the primary donor site on the ring nitrogen.

  • Prediction/Observation: This forces the crystal lattice to rely on the C3-amino group as the primary H-bond donor.

  • Resulting Motif: Expect a catemeric (chain-like) structure or dimeric pairs mediated by

    
     interactions, rather than the planar trimers seen in the parent pyrazole.
    
  • Halogen Bonding: The C4-Bromine often engages in

    
     or Type II halogen-halogen interactions, stabilizing the lattice and increasing the melting point relative to non-halogenated analogs.
    

Experimental Protocol: Determination Workflow

Phase 1: Crystal Growth Screening

Objective: Obtain a single crystal suitable for diffraction (


 mm).
  • Method A: Slow Evaporation (Recommended)

    • Dissolve 20 mg of BEPA in 2 mL of Ethanol/Water (4:1) .

    • Filter through a 0.45

      
      m syringe filter into a clean vial.
      
    • Cover with parafilm, punch 3 small holes, and leave at room temperature (20-25°C).

    • Causality: The ethyl group increases lipophilicity; pure water precipitates it too fast (amorphous), while pure ethanol evaporates too quickly. The mixture balances solubility and evaporation rate.

  • Method B: Vapor Diffusion

    • Dissolve 15 mg BEPA in 1 mL THF (inner vial).

    • Place inner vial in a larger jar containing 5 mL Pentane (anti-solvent).

    • Seal tightly. Pentane vapor diffuses into THF, slowly lowering solubility to grow high-quality prisms.

Phase 2: Data Collection (SC-XRD)
  • Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-K

    
     or Cu-K
    
    
    
    radiation).
  • Temperature: 100 K (Cryostream). Reason: Reduces thermal motion of the ethyl chain, improving resolution.

  • Strategy: Collect full sphere of data (

    
     completeness) to resolution 
    
    
    
    Å.
Phase 3: Structure Solution & Refinement
  • Software: SHELXT (Solution), SHELXL (Refinement), OLEX2 (GUI).

  • Procedure:

    • Index the unit cell (likely Monoclinic or Orthorhombic).

    • Solve using Intrinsic Phasing (SHELXT). Locate Br atom first (heavy atom method).

    • Refine C/N atoms anisotropically.

    • Hydrogen Placement: Place Ethyl H's geometrically (riding model). Locate Amino H's from difference Fourier map to confirm H-bonding network.

Visualizing the Workflow

The following diagram illustrates the logical flow from synthesis to final structural model, highlighting the decision points.

G Start Crude BEPA (Synthesis) Screen Crystallization Screening (EtOH/H2O vs THF/Pentane) Start->Screen Check Microscopy Check (Birefringence?) Screen->Check Fail Amorphous/Twinned (Optimize Solvent) Check->Fail No Success Single Crystal (>0.1 mm) Check->Success Yes Fail->Screen Retry Data SC-XRD Collection (100 K, Mo-Source) Success->Data Solve Structure Solution (SHELXT/SHELXL) Data->Solve Result Final CIF (Packing & H-Bonds) Solve->Result

Caption: Logical workflow for the crystal structure determination of 4-bromo-1-ethyl-1H-pyrazol-3-amine, from solvent screening to final CIF generation.

References

  • Crystal structure of 4-bromo-1H-pyrazole. Source: Cambridge Crystallographic Data Centre (CCDC).[1] Note: Defines the trimeric packing motif of the unsubstituted analog.

  • Synthesis and Characterization of 4-Halogenated-1H-pyrazoles. Source: MDPI Crystals, 2023. Context: Provides spectroscopic and structural comparisons for halo-pyrazoles.

  • SHELX – A short history of SHELX. Source: George M. Sheldrick, Acta Crystallographica Section A, 2008. Context: The standard software algorithms used for structure refinement.

  • PubChem Compound Summary for CID 19619846 (4-bromo-1-ethyl-1H-pyrazol-3-amine). Source: National Center for Biotechnology Information (2025). Context: Chemical property data and identifiers.[2][3][4][5][6][7][8][9][10][11]

Sources

Comparative

A Senior Application Scientist's Guide to Quality Control Benchmarks for 4-bromo-1-ethyl-1H-pyrazol-3-amine

For researchers, scientists, and drug development professionals, the purity and consistency of starting materials are paramount. This guide provides an in-depth analysis of quality control (QC) benchmarks for 4-bromo-1-e...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the purity and consistency of starting materials are paramount. This guide provides an in-depth analysis of quality control (QC) benchmarks for 4-bromo-1-ethyl-1H-pyrazol-3-amine, a critical building block in contemporary medicinal chemistry. We will move beyond a simple checklist of tests to a nuanced discussion of why certain analytical techniques are chosen, how to interpret the data, and how these benchmarks compare to alternative heterocyclic amines.

The pyrazole nucleus is a cornerstone in the synthesis of a wide array of therapeutic agents, exhibiting properties ranging from anti-inflammatory to anticancer.[1][2] The specific substitution pattern of 4-bromo-1-ethyl-1H-pyrazol-3-amine, with its reactive bromine atom and primary amine, makes it a versatile intermediate for constructing complex molecular architectures, notably in the development of kinase inhibitors.[3] Ensuring the quality of this reagent is not merely a matter of compliance but a fundamental prerequisite for reproducible and successful drug discovery campaigns.

Critical Quality Attributes (CQAs): A Multi-faceted Approach to Purity and Identity

The quality of 4-bromo-1-ethyl-1H-pyrazol-3-amine is defined by a set of Critical Quality Attributes (CQAs). These are the physical, chemical, and structural properties that must be controlled to ensure the desired product quality. For this compound, the key CQAs are:

  • Identity: Unambiguous confirmation of the chemical structure.

  • Purity: Quantitation of the desired compound relative to impurities.

  • Impurity Profile: Identification and quantification of process-related impurities and degradation products.

  • Physicochemical Properties: Characteristics such as appearance, solubility, and melting point.

The following sections will delve into the experimental methodologies for assessing these CQAs, offering a comparative analysis of different analytical techniques.

Identity Confirmation: Beyond a Simple Match

Confirming the identity of 4-bromo-1-ethyl-1H-pyrazol-3-amine requires a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and their collective data provides a high degree of confidence.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is the most powerful tool for the unambiguous determination of molecular structure. For 4-bromo-1-ethyl-1H-pyrazol-3-amine, both ¹H and ¹³C NMR are essential.

¹H NMR (Proton NMR): This technique provides information about the number of different types of protons, their chemical environment, and their proximity to other protons.

  • Expected Signals:

    • A triplet corresponding to the methyl protons (-CH₃) of the ethyl group.

    • A quartet corresponding to the methylene protons (-CH₂-) of the ethyl group, coupled to the methyl protons.

    • A singlet for the proton on the pyrazole ring (C5-H).

    • A broad singlet for the amine protons (-NH₂), which may exchange with deuterium in D₂O.

¹³C NMR (Carbon NMR): This provides information about the different carbon environments in the molecule.

  • Expected Signals:

    • Signals for the two carbons of the ethyl group.

    • Signals for the three carbons of the pyrazole ring. The carbon bearing the bromine (C4) will be significantly shifted, and the carbons attached to nitrogen (C3 and C5) will also have characteristic chemical shifts.

Comparative Insight: While other techniques can suggest the presence of the target molecule, only NMR provides the detailed connectivity information necessary for absolute structural confirmation. For instance, mass spectrometry can confirm the molecular weight, but it cannot definitively distinguish between isomers.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the 4-bromo-1-ethyl-1H-pyrazol-3-amine sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

  • Instrument Setup:

    • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for optimal resolution.

    • Acquisition Parameters (¹H):

      • Pulse sequence: Standard single-pulse experiment.

      • Spectral width: ~16 ppm.

      • Number of scans: 16-64, depending on sample concentration.

      • Relaxation delay: 1-2 seconds.

    • Acquisition Parameters (¹³C):

      • Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

      • Spectral width: ~220 ppm.

      • Number of scans: 1024 or more, as ¹³C has a low natural abundance.

      • Relaxation delay: 2 seconds.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

  • Analysis: Integrate the ¹H NMR signals to determine proton ratios. Assign peaks in both ¹H and ¹³C spectra based on expected chemical shifts and coupling patterns. Two-dimensional NMR experiments like COSY and HSQC can be used for further confirmation of assignments.[4]

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is a crucial technique for confirming the molecular weight of the target compound and can provide valuable structural information through analysis of fragmentation patterns.

Expected Data:

  • Molecular Ion Peak (M⁺): An isotopic cluster characteristic of a molecule containing one bromine atom (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) should be observed. For C₅H₈BrN₃, the expected monoisotopic mass is approximately 188.99 g/mol .[5]

  • Fragmentation Pattern: The fragmentation of pyrazoles in the mass spectrometer often involves the loss of HCN and N₂ from the molecular ion.[6][7] The specific fragmentation pattern for 4-bromo-1-ethyl-1H-pyrazol-3-amine would need to be established with a reference standard.

Comparative Analysis of Ionization Techniques:

Ionization TechniquePrincipleAdvantages for this CompoundDisadvantages
Electron Ionization (EI) High-energy electrons bombard the molecule, causing ionization and extensive fragmentation.Provides a reproducible fragmentation pattern for library matching.May not show a prominent molecular ion peak.
Electrospray Ionization (ESI) A high voltage is applied to a liquid to create an aerosol, leading to soft ionization.Produces a strong protonated molecule peak ([M+H]⁺), ideal for molecular weight confirmation.Provides less fragmentation for structural elucidation.

Experimental Protocol: GC-MS Analysis

  • Sample Preparation: Prepare a dilute solution of the sample (e.g., 100 µg/mL) in a volatile organic solvent such as methanol or ethyl acetate.

  • GC Conditions:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Conditions (EI):

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Electron Energy: 70 eV.

    • Mass Range: m/z 40-300.

  • Data Analysis: Identify the peak corresponding to 4-bromo-1-ethyl-1H-pyrazol-3-amine and analyze its mass spectrum for the characteristic molecular ion cluster and fragmentation pattern.

Purity Assessment: A Quantitative Approach

Purity is a critical parameter, and its accurate determination relies on high-performance liquid chromatography (HPLC), a technique that separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

Reverse-phase HPLC with UV detection is the most common method for assessing the purity of small organic molecules like 4-bromo-1-ethyl-1H-pyrazol-3-amine.

Method Development Considerations:

  • Column Selection: A C18 column is a good starting point due to the moderate polarity of the analyte.

  • Mobile Phase: A gradient of water and a polar organic solvent (acetonitrile or methanol) with a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) is typically used to ensure good peak shape and resolution.

  • Detection Wavelength: The UV absorbance maximum of the compound should be determined using a diode array detector (DAD) to ensure maximum sensitivity. Pyrazoles typically exhibit strong absorbance in the UV region.[1]

Comparison with Other Chromatographic Techniques:

TechniquePrincipleAdvantagesDisadvantages
HPLC Separation based on polarity.High resolution, high sensitivity, and widely applicable.Requires the analyte to be soluble in the mobile phase.
Gas Chromatography (GC) Separation based on volatility and interaction with the stationary phase.Excellent for volatile and thermally stable compounds.[8]Not suitable for non-volatile or thermally labile compounds.
Thin Layer Chromatography (TLC) Separation on a thin layer of adsorbent material.Simple, fast, and inexpensive for qualitative analysis.[9][10]Not suitable for quantitative analysis.

Experimental Protocol: HPLC Purity Method

  • Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • HPLC System:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: 10-90% B over 15 minutes, then hold at 90% B for 5 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • Detection: UV at the determined absorbance maximum (e.g., 254 nm).

  • Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity as the percentage of the area of the main peak relative to the total area of all peaks.

Impurity Profiling: Identifying and Quantifying the Unwanted

A comprehensive quality control program must include the identification and quantification of potential impurities. These can arise from the synthetic route or degradation.

Potential Process-Related Impurities:

  • Starting Materials: Unreacted starting materials from the synthesis.

  • Regioisomers: Isomers with different substitution patterns on the pyrazole ring. The synthesis of substituted pyrazoles can sometimes lead to a mixture of regioisomers.[11]

  • By-products: Unwanted products from side reactions.

Analytical Approach:

  • LC-MS: The combination of liquid chromatography with mass spectrometry is a powerful tool for identifying unknown impurities. The retention time from the LC provides separation, and the mass spectrum from the MS provides the molecular weight of the impurity.

  • Reference Standards: For known impurities, qualified reference standards should be used for accurate quantification.

Workflow for Impurity Identification

G cluster_0 Impurity Detection cluster_1 Impurity Identification cluster_2 Impurity Quantification A HPLC Purity Analysis B Detect Peaks Other Than the Main Component A->B C LC-MS Analysis of the Sample B->C If Impurity > 0.1% D Determine Molecular Weight of Impurity C->D E Propose Potential Structures D->E F Synthesize or Isolate Impurity Standard E->F For Key Impurities G Develop Quantitative HPLC Method F->G H Quantify Impurity in Sample G->H

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Handling Guide for 4-bromo-1-ethyl-1H-pyrazol-3-amine

Prepared by: Your Senior Application Scientist This document provides essential operational, safety, and disposal protocols for the handling of 4-bromo-1-ethyl-1H-pyrazol-3-amine (CAS: 71229-85-1). As a substituted amino...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Your Senior Application Scientist

This document provides essential operational, safety, and disposal protocols for the handling of 4-bromo-1-ethyl-1H-pyrazol-3-amine (CAS: 71229-85-1). As a substituted aminopyrazole, this compound is a valuable intermediate in pharmaceutical research. However, its structural motifs—a halogenated pyrazole core and an aromatic amine group—necessitate stringent handling procedures to ensure personnel safety and experimental integrity. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to work with confidence and safety.

Hazard Assessment and Toxidological Profile

A thorough understanding of a chemical's hazard profile is the foundation of safe laboratory practice. While specific toxicological data for 4-bromo-1-ethyl-1H-pyrazol-3-amine is not extensively published, a robust safety profile can be constructed by analyzing data from structurally analogous compounds, such as 4-bromo-1-methyl -1H-pyrazol-3-amine, and the known risks of its constituent chemical classes (aromatic amines, halogenated organics).[1][2]

Assume the hazard profile is similar to or greater than that of its methyl analog.[3]

Known Hazard Classifications (based on 4-bromo-1-methyl-1H-pyrazol-3-amine):

Hazard StatementGHS ClassificationSource(s)
H302: Harmful if swallowedAcute Toxicity, Oral (Category 4)[4][5][6]
H315: Causes skin irritationSkin Corrosion/Irritation (Category 2)[5][6][7]
H317: May cause an allergic skin reactionSkin Sensitization (Category 1)[4]
H319: Causes serious eye irritationSerious Eye Damage/Eye Irritation (Category 2A)[5][6][7]
H335: May cause respiratory irritationSpecific Target Organ Toxicity, Single Exposure (Category 3)[5][6][7]

Inherent Risks from Chemical Class:

  • Aromatic Amines: This class of compounds is known for potential toxicity, including carcinogenicity and mutagenicity, upon occupational exposure.[1][2]

  • Halogenated Organic Compounds: These substances require specific disposal protocols as they are often toxic and can be environmentally persistent.[8][9] Their incineration requires specialized facilities to prevent the release of harmful byproducts.[10]

Primary Engineering Controls: The First Line of Defense

Personal Protective Equipment (PPE) is the final barrier against exposure. The primary method for minimizing risk is to use engineering controls that isolate the hazard from the researcher.

  • Chemical Fume Hood: All manipulations of 4-bromo-1-ethyl-1H-pyrazol-3-amine, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood.[3][11][12] This is critical to prevent the inhalation of fine particulates or potential vapors.[13]

  • Emergency Equipment: An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of the work area.[14][15]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure.

  • Chemical Splash Goggles: These are mandatory at all times when handling the compound. Standard safety glasses with side shields do not provide adequate protection against splashes.[16]

  • Face Shield: A full-face shield must be worn over chemical splash goggles during procedures with a heightened risk of splashing, such as transferring solutions or working with reactions under pressure.[3]

Due to the compound's classification as a skin irritant and potential sensitizer, robust hand protection is critical.[4][5][6]

  • Double Gloving is Required: This practice provides a critical safety buffer. If the outer glove is compromised, the inner glove continues to offer protection while the outer is replaced.

    • Inner Glove: A standard nitrile examination glove. Nitrile provides good dexterity and protection against incidental contact.[13]

    • Outer Glove: A chemically resistant glove with a longer cuff. Suitable materials for halogenated compounds and amines include butyl rubber or neoprene.[13][17]

  • Glove Selection Rationale: Always consult the glove manufacturer's chemical resistance chart for specific breakthrough times.[9][18] Do not rely on a single glove type for all chemical handling.[18] Gloves should be changed every 30-60 minutes or immediately upon known or suspected contact with the chemical.[16]

  • Laboratory Coat: A fully buttoned, long-sleeved laboratory coat is the minimum requirement.

  • Chemical-Resistant Apron/Coveralls: For procedures involving larger quantities (>10g) or a significant risk of splashing, a chemical-resistant apron worn over the lab coat is required. For extensive use, chemical-resistant coveralls may be appropriate.[19]

  • Primary Control: A chemical fume hood is the primary means of respiratory protection.

  • Situational Requirement: In the rare event that dusts or aerosols might be generated outside of a fume hood (e.g., during a large spill cleanup), a NIOSH-approved air-purifying respirator is required. The specific cartridge should be selected based on the nature of the hazard:

    • For dusts/particulates: A respirator with P95 or P100 filters.

    • For vapors: An organic vapor (OV) cartridge.[20]

Operational Plan: Step-by-Step Handling Procedure
  • Preparation: Before handling, thoroughly review this guide and the manufacturer's Safety Data Sheet (SDS).[8][12] Ensure the fume hood is operational and the work area is clear of clutter.

  • Donning PPE: Put on PPE in the correct order: lab coat, inner nitrile gloves, outer chemical-resistant gloves, and finally, eye/face protection.

  • Weighing and Transfer: Conduct all weighing and transfers on a disposable weigh paper or in a tared container within the fume hood. Handle the solid carefully to minimize dust formation.[20][21] Use designated spatulas and tools.[12]

  • Reaction Setup: When adding the compound to a reaction vessel, do so slowly and carefully. Ensure the vessel is properly secured.

  • Post-Handling: After completing the work, decontaminate any equipment used.

  • Doffing PPE: Remove PPE carefully to avoid self-contamination. Remove outer gloves first, followed by the face shield/goggles, lab coat, and finally the inner gloves.

  • Hygiene: Wash hands thoroughly with soap and water immediately after handling the chemical, even if gloves were worn.[5][12]

PPE_Workflow cluster_donning Donning Sequence (Putting On) cluster_doffing Doffing Sequence (Taking Off) Don1 1. Lab Coat Don2 2. Inner Nitrile Gloves Don1->Don2 Don3 3. Outer Chemical-Resistant Gloves Don2->Don3 Don4 4. Goggles / Face Shield Don3->Don4 Doff1 1. Outer Gloves (Contaminated) Doff2 2. Face Shield / Goggles Doff1->Doff2 Doff3 3. Lab Coat Doff2->Doff3 Doff4 4. Inner Gloves Doff3->Doff4 End Wash Hands & Exit Doff4->End Start Enter Lab Start->Don1

Emergency and Spill Response

Be prepared for accidents before they happen.[13]

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[5][20][22] Seek medical attention if irritation persists.[5]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[5][23] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5][20]

  • Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison control center or seek immediate medical attention.[5]

  • Small Spill (<5g): Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[9][22] Carefully sweep or scoop the material into a suitable, labeled container for disposal.[20]

  • Large Spill: Evacuate the immediate area and alert colleagues. If the spill is large or ventilation is poor, evacuate the entire lab and contact your institution's emergency response team.[22]

Storage and Disposal Plan

Proper storage and disposal are critical for safety and environmental compliance.

  • Store 4-bromo-1-ethyl-1H-pyrazol-3-amine in a tightly closed, properly labeled container.[5][12][24]

  • Keep the container in a cool, dry, and well-ventilated area designated for chemical storage.[5][24]

  • Store away from incompatible materials, particularly strong oxidizing agents.

  • Waste Segregation is Mandatory: As a halogenated organic compound, all waste containing this substance (including contaminated consumables like gloves and weigh papers) must be disposed of in a designated "Halogenated Organic Waste" container.[8][9][11][22]

  • NEVER dispose of this chemical or its waste down the drain.[10][11][22] This is a violation of environmental regulations and can damage aquatic ecosystems.[1]

  • Follow all institutional, local, and national regulations for hazardous waste disposal.[5][10][24] The cost to dispose of halogenated waste is significantly higher than non-halogenated waste, making proper segregation economically and environmentally crucial.[9][10]

Disposal_Workflow Prep Prepare for Work (Don PPE, Use Fume Hood) Handle Handle Chemical (Weighing, Reaction) Prep->Handle WasteGen Generate Waste (Residual solid, contaminated gloves, paper towels, etc.) Handle->WasteGen Segregate Segregate Waste WasteGen->Segregate Halogen Place in Labeled 'Halogenated Organic Waste' Container Segregate->Halogen Contains 4-bromo-1-ethyl-1H-pyrazol-3-amine NonHalogen Non-Halogenated Waste Stream Segregate->NonHalogen Does NOT Contain Halogenated Compound Disposal Arrange for Pickup by Certified Waste Management Halogen->Disposal

References

  • Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign. [Link]

  • Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Chemistry LibreTexts. [Link]

  • Science Ready. Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready. [Link]

  • Campus Operations. Halogenated Solvents in Laboratories. Temple University. [Link]

  • Industria Tevere. What are the Health and Safety Guidelines for Using Amines? Industria Tevere. [Link]

  • ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. [Link]

  • Alfa Aesar. (2009, June 2). SAFETY DATA SHEET: 4-Bromopyrazole. Thermo Fisher Scientific. [Link]

  • GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals. GZ Industrial Supplies. [Link]

  • Safety & Risk Services. Organic Solvent Waste Disposal. University of British Columbia. [Link]

  • ResearchGate. Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ResearchGate. [Link]

  • QNEX Labs. (2023, January 2). QN-4806 - Safety Data Sheet. QNEX Labs. [Link]

  • Capot Chemical. MSDS of C-(4-bromo-1-methyl-1H-pyrazol-3-YL)-methylamine. Capot Chemical. [Link]

  • National Center for Biotechnology Information. 4-Bromopyrazole. PubChem. [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. Cole-Parmer. [Link]

  • Medicom. Chemical Resistance Reference Chart. Medicom. [Link]

  • Department of Health. (2024, December 27). Pesticide use and personal protective equipment. Victoria State Government. [Link]

  • Kerbl. Chemical resistant gloves. Kerbl. [Link]

  • Oregon OSHA. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon Occupational Safety and Health. [Link]

  • National Center for Biotechnology Information. Working with Chemicals. Prudent Practices in the Laboratory - NCBI Bookshelf. [Link]

  • Connor, T. H. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs. NIOSH. [Link]

  • Gloves By Web. Gloves Chemical Resistance Chart. Gloves By Web. [Link]

  • University of Washington. Chemical Resistance of Gloves – Quick guide. University of Washington. [Link]

  • Environmental Health and Safety. OSHA Glove Selection Chart. University of Texas at Austin. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.